Rescinnamine

• CAS: 74815-24-5

Core Science & Biosynthesis

The Enigmatic Mechanism of Action of Rescinnamine: A Technical Guide

Introduction

Rescinnamine, an indole (B1671886) alkaloid isolated from Rauwolfia serpentina, has a history of use as an antihypertensive agent.[1] Structurally similar to reserpine (B192253), its precise mechanism of action is a subject of considerable ambiguity in scientific literature and pharmacological databases. While its classification as a Rauwolfia alkaloid and observed sedative effects suggest a mechanism involving the inhibition of the vesicular monoamine transporter 2 (VMAT2), numerous reputable databases classify it as an angiotensin-converting enzyme (ACE) inhibitor.[2][3][4][5] This guide provides an in-depth technical exploration of both proposed mechanisms, presenting the available evidence, relevant experimental protocols, and visualizing the corresponding signaling pathways to offer a comprehensive overview for researchers, scientists, and drug development professionals.

Proposed Mechanism 1: Inhibition of Vesicular Monoamine Transporter 2 (VMAT2)

The most probable mechanism of action for Rescinnamine, given its chemical lineage and shared pharmacological properties with other Rauwolfia alkaloids like reserpine, is the inhibition of the vesicular monoamine transporter 2 (VMAT2).[6][7][8] VMAT2 is a crucial protein responsible for packaging monoamine neurotransmitters—such as dopamine (B1211576), norepinephrine (B1679862), and serotonin (B10506)—from the cytoplasm into synaptic vesicles for subsequent release.

By inhibiting VMAT2, Rescinnamine would prevent the sequestration of these neurotransmitters into vesicles. The unprotected monoamines in the cytoplasm are then susceptible to degradation by monoamine oxidase (MAO).[8][9] This leads to a depletion of monoamine stores in presynaptic neurons in both the central and peripheral nervous systems. The reduction of norepinephrine in sympathetic nerve terminals results in decreased sympathetic tone, leading to vasodilation and a lowering of blood pressure. The central effects on dopamine and serotonin are thought to contribute to its sedative properties.[8]

Signaling Pathway for VMAT2 Inhibition

VMAT2 Inhibition Pathway by Rescinnamine

Experimental Protocols for VMAT2 Inhibition

1. Radioligand Binding Assay for VMAT2

• Objective: To determine the binding affinity of Rescinnamine for VMAT2.

• Methodology:

  • Prepare membrane fractions from cells or tissues known to express VMAT2 (e.g., rat striatum or VMAT2-transfected cell lines).

  • Incubate the membrane preparations with a radiolabeled VMAT2 ligand, such as [³H]dihydrotetrabenazine ([³H]DTBZ), in the presence of varying concentrations of Rescinnamine.

  • After incubation, separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity retained on the filters using liquid scintillation counting.

  • Non-specific binding is determined in the presence of a high concentration of a known VMAT2 inhibitor (e.g., unlabeled tetrabenazine).

  • Calculate the specific binding at each concentration of Rescinnamine and determine the inhibition constant (Ki) using competitive binding analysis software.

2. Monoamine Uptake Assay in Synaptic Vesicles

• Objective: To measure the functional inhibition of VMAT2-mediated monoamine transport by Rescinnamine.

• Methodology:

  • Isolate synaptic vesicles from a monoamine-rich brain region (e.g., rodent striatum).

  • Pre-incubate the vesicle preparations with varying concentrations of Rescinnamine.

  • Initiate the uptake reaction by adding a radiolabeled monoamine substrate (e.g., [³H]dopamine or [³H]serotonin) and ATP to energize the transport.

  • Allow the uptake to proceed for a defined period at an appropriate temperature (e.g., 37°C).

  • Terminate the reaction by rapid filtration through filters to separate the vesicles from the incubation medium.

  • Wash the filters and quantify the accumulated radioactivity in the vesicles.

  • Determine the concentration of Rescinnamine that inhibits 50% of the specific monoamine uptake (IC50 value).

Proposed Mechanism 2: Inhibition of Angiotensin-Converting Enzyme (ACE)

Several prominent pharmacological databases list Rescinnamine as an inhibitor of the angiotensin-converting enzyme (ACE).[2][4][5] ACE is a key component of the renin-angiotensin system (RAS), which plays a critical role in regulating blood pressure. ACE converts angiotensin I to the potent vasoconstrictor angiotensin II. Inhibition of ACE leads to reduced levels of angiotensin II, resulting in vasodilation and a decrease in blood pressure.

Signaling Pathway for ACE Inhibition

ACE Inhibition Pathway by Rescinnamine

Experimental Protocols for ACE Inhibition

1. In Vitro ACE Inhibition Assay

• Objective: To determine the in vitro inhibitory activity of Rescinnamine against ACE.

• Methodology:

  • Use a commercially available ACE assay kit or purified ACE enzyme.

  • The assay typically uses a synthetic substrate, such as hippuryl-histidyl-leucine (B1329654) (HHL), which is cleaved by ACE to release hippuric acid.

  • Incubate the ACE enzyme with varying concentrations of Rescinnamine.

  • Add the HHL substrate and allow the reaction to proceed for a specific time at 37°C.

  • Stop the reaction and quantify the amount of hippuric acid produced. This can be done spectrophotometrically after extraction or by using a fluorescent substrate.

  • A known ACE inhibitor, such as captopril (B1668294) or lisinopril, should be used as a positive control.

  • Calculate the percentage of ACE inhibition at each Rescinnamine concentration and determine the IC50 value.

Quantitative Data Summary

A significant challenge in defining Rescinnamine's mechanism of action is the lack of quantitative data in the peer-reviewed literature. The following tables are presented to illustrate the type of data required for a definitive characterization, with placeholder or analogous data where specific values for Rescinnamine are unavailable.

Table 1: VMAT2 Inhibition Data

Compound	Target	Assay Type	Value	Reference
Rescinnamine	VMAT2	Binding Affinity (Ki)	Data Not Available	-
Rescinnamine	VMAT2	Functional Inhibition (IC50)	Data Not Available	-
Reserpine	VMAT2	Binding Affinity (Ki)	~0.5 - 5 nM	[10]
Reserpine	VMAT2	Functional Inhibition (IC50)	~10 - 50 nM	[10]

Table 2: ACE Inhibition Data

Compound	Target	Assay Type	Value	Reference
Rescinnamine	ACE	Binding Affinity (Ki)	Data Not Available	-
Rescinnamine	ACE	Functional Inhibition (IC50)	Data Not Available	-
Captopril	ACE	Functional Inhibition (IC50)	~1.7 - 20 nM	Standard literature
Lisinopril	ACE	Functional Inhibition (IC50)	~1 - 5 nM	Standard literature

Conclusion

The mechanism of action of Rescinnamine remains an unresolved issue in pharmacology. While its structural and chemical properties strongly point towards the inhibition of VMAT2, consistent with other Rauwolfia alkaloids, this is not definitively established through quantitative experimental data in the public domain. Conversely, its widely cited role as an ACE inhibitor in major databases lacks substantiation in primary research literature.

For the scientific and drug development community, this ambiguity underscores the need for direct, comparative studies to elucidate the primary molecular target(s) of Rescinnamine. Such research would involve conducting the types of assays detailed in this guide to quantitatively assess its affinity for and functional inhibition of both VMAT2 and ACE. A definitive resolution of this matter is essential for a complete understanding of its pharmacological profile and for any potential future therapeutic applications.

References

• 1. Treatment of Arterial Hypertension with Rescinnamine , A New Alkaloid Isolated from Rauwolfia Serpentina - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Rescinnamine - Wikipedia [en.wikipedia.org]
• 4. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Monoamine-depleting agent - Wikipedia [en.wikipedia.org]
• 8. The effects of reserpine on depression: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Depletion and recovery of neuronal monoamine storage in rats of different ages treated with reserpine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Transport and inhibition mechanism for VMAT2-mediated synaptic vesicle loading of monoamines - PMC [pmc.ncbi.nlm.nih.gov]

Rescinnamine: A Technical Guide on its Discovery and Historical Background

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530) is an indole (B1671886) alkaloid first isolated from the roots of Rauwolfia serpentina, a plant with a long history of use in traditional Indian medicine for a variety of ailments, including hypertension and mental disorders.[1][2] Chemically, it is closely related to reserpine (B192253), another well-known alkaloid from the same plant.[1] This technical guide provides an in-depth overview of the discovery, historical background, chemical properties, and pharmacological actions of rescinnamine. It includes a summary of quantitative data, detailed experimental methodologies, and visualizations of key biological pathways.

Discovery and Historical Background

The journey to the discovery of rescinnamine is intertwined with the scientific investigation of Rauwolfia serpentina in the mid-20th century. Indian scientists had been studying the plant for decades, exploring its traditional uses in modern scientific contexts.[2] The isolation of numerous alkaloids from Rauwolfia species by researchers like Siddiqui and Siddiqui in the 1930s laid the groundwork for future discoveries.[2]

In 1954, Haack et al. first reported the discovery of rescinnamine.[3] Subsequent pharmacological studies by Cronheim et al. in the same year characterized it as a new alkaloid with hypotensive and sedative properties, similar to the already identified reserpine.[1][4] Early clinical investigations in the 1950s explored its use as an antihypertensive agent, often in comparison to reserpine.[5] While it demonstrated efficacy in lowering blood pressure, it was generally considered to be less potent than reserpine.[1]

Chemical Properties

Rescinnamine is a complex heterocyclic compound with the molecular formula C35H42N2O9 and a molecular weight of 634.72 g/mol .[3][6] It is structurally an ester of methyl reserpate and 3,4,5-trimethoxycinnamic acid.[7] The table below summarizes its key chemical identifiers and properties.

Property	Value	Reference
Molecular Formula	C35H42N2O9	[3][6]
Molecular Weight	634.72 g/mol	[3][6]
CAS Number	24815-24-5	[6]
Physical Description	Odorless white to cream-colored crystalline powder	[6]
Melting Point	238-239 °C	[3]
Solubility	Practically insoluble in water; moderately soluble in methanol (B129727), benzene, and chloroform (B151607)	[3]

Experimental Protocols

Isolation of Rescinnamine from Rauwolfia serpentina

The isolation of rescinnamine from the roots of Rauwolfia serpentina typically involves solvent extraction followed by chromatographic separation. While specific protocols have varied over time, a general methodology can be outlined as follows:

• Extraction: The dried and powdered roots of Rauwolfia serpentina are subjected to extraction with a suitable organic solvent, such as methanol or ethanol.[8][9]

• Fractionation: The crude extract is then partitioned between an acidic aqueous solution and an immiscible organic solvent (e.g., chloroform) to separate the alkaloids from other plant constituents. The alkaloids, being basic, will move into the acidic aqueous layer.

• Purification: The aqueous layer is then made alkaline, and the alkaloids are re-extracted into an organic solvent. This crude alkaloid mixture is then subjected to column chromatography over silica (B1680970) gel.[8]

• Separation and Identification: The column is eluted with a solvent gradient of increasing polarity (e.g., chloroform-methanol mixtures).[7] Fractions are collected and monitored by thin-layer chromatography (TLC).[7] Fractions containing rescinnamine are identified by comparison with a reference standard.

• Crystallization: The purified rescinnamine is then crystallized from a suitable solvent, such as benzene, to yield fine needles.[3]

A more modern and quantitative approach involves High-Performance Liquid Chromatography (HPLC) with fluorescence detection, which allows for the simultaneous determination of reserpine and rescinnamine in plant powders and tablets.[10][11]

• Sample Preparation: A known weight of the powdered Rauwolfia serpentina is extracted with methanol. The extract is then filtered.

• Liquid-Liquid Partitioning: An aliquot of the filtrate is purified by partitioning between dilute sulfuric acid and chloroform.

• HPLC Analysis: The chloroform extracts are evaporated to dryness, and the residue is redissolved in methanol. This solution is then injected into a normal-phase HPLC column.

• Detection: A fluorescence detector is used for quantification. Rescinnamine is determined at an excitation wavelength of 330 nm and an emission wavelength of 435 nm, conditions under which reserpine is non-fluorescent.[11]

Total Synthesis of Rescinnamine

The general synthetic challenge lies in the controlled formation of the six stereocenters in the molecule. Modern synthetic strategies often employ catalytic enantioselective reactions to achieve high stereocontrol.[13]

Pharmacological Activity and Mechanism of Action

Rescinnamine exhibits two primary pharmacological actions: antihypertensive and sedative effects.

Antihypertensive Effect: Inhibition of Angiotensin-Converting Enzyme (ACE)

The primary mechanism for rescinnamine's blood pressure-lowering effect is the inhibition of the angiotensin-converting enzyme (ACE).[2] ACE is a key enzyme in the renin-angiotensin-aldosterone system (RAAS), which regulates blood pressure. By inhibiting ACE, rescinnamine prevents the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor. This leads to vasodilation and a reduction in blood pressure.

Sedative Effect: Inhibition of Vesicular Monoamine Transporter 2 (VMAT2)

Similar to reserpine, rescinnamine's sedative and tranquilizing effects are attributed to its interaction with the vesicular monoamine transporter 2 (VMAT2).[14] VMAT2 is responsible for packaging monoamine neurotransmitters (such as dopamine, norepinephrine, and serotonin) into synaptic vesicles for subsequent release. By inhibiting VMAT2, rescinnamine depletes the stores of these neurotransmitters in the central and peripheral nervous systems. This depletion leads to a decrease in sympathetic tone and produces a sedative effect. It is important to note that while effective, this mechanism is also associated with side effects such as depression, which has limited the clinical use of VMAT2 inhibitors like reserpine and, by extension, rescinnamine.[15]

Quantitative Data

The concentration of rescinnamine in Rauwolfia serpentina can vary depending on the geographical source and the specific part of the plant. The following table summarizes data from a collaborative study on the reserpine and rescinnamine content in commercially available Rauwolfia serpentina products.

Sample	Average Combined Reserpine and Rescinnamine Content (%)	Reproducibility RSD (%)	Repeatability RSD (%)	Reference
USP Raw Material	0.144	5.72	2.57	[11]
Commercial Tablets (100 mg)	0.132	5.93	4.87	[11]
Commercial Tablets (50 mg - Type 1)	0.135	8.61	3.19	[11]
Commercial Tablets (50 mg - Type 2)	0.137	3.48	1.99	[11]

RSD: Relative Standard Deviation

Clinical data on the antihypertensive effects of rescinnamine from early studies are more descriptive than quantitative by modern standards. However, a 1956 study by Lemieux, Davignon, and Genest reported that orally administered rescinnamine was clinically less potent than reserpine, and the lowering of blood pressure was not statistically significant in their cohort.[1] Another study from 1960 by Fife, Maclaurin, and Wright investigated its use in a hospital clinic and general practice, contributing to the understanding of its clinical application.[7] More recent and detailed clinical trial data specifically for rescinnamine is scarce, as its use has been largely superseded by newer antihypertensive agents with more favorable side-effect profiles.

Conclusion

Rescinnamine holds a significant place in the history of pharmacology as one of the early alkaloids from Rauwolfia serpentina to be investigated for its therapeutic properties. Its discovery and subsequent study contributed to the understanding of the treatment of hypertension and the role of monoamines in the nervous system. While its clinical use has diminished, the study of rescinnamine and its mechanisms of action continues to be of interest to researchers in natural product chemistry and drug development, particularly in the context of its dual action as an ACE and VMAT2 inhibitor. Further research into its derivatives may yet uncover novel therapeutic applications.

References

• 1. eijppr.com [eijppr.com]
• 2. mulzer.univie.ac.at [mulzer.univie.ac.at]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Treatment of Arterial Hypertension with Rescinnamine , A New Alkaloid Isolated from Rauwolfia Serpentina - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of rescinnamine and reserpine as hypotensive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rescinnamine in treatment of hypertension in hospital clinic and in general practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. synarchive.com [synarchive.com]
• 9. Inhibition of VMAT2 by β2-adrenergic agonists, antagonists, and the atypical antipsychotic ziprasidone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 11. scilit.com [scilit.com]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. Collective total synthesis of stereoisomeric yohimbine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Rescinnamine in Treatment of Hypertension in Hospital Clinic and in General Practice - PMC [pmc.ncbi.nlm.nih.gov]

Rescinnamine as an Angiotensin-Converting Enzyme Inhibitor: A Critical Technical Review

Executive Summary

Rescinnamine (B1680530) is an indole (B1671886) alkaloid traditionally recognized for its antihypertensive properties, primarily attributed to its sympatholytic activity through the depletion of catecholamines. While numerous pharmacological databases and secondary sources categorize rescinnamine as an angiotensin-converting enzyme (ACE) inhibitor, a thorough review of primary scientific literature reveals a significant lack of direct, peer-reviewed experimental evidence to substantiate this claim for the isolated compound.[1][2][3][4][5][6][7]

Current research has demonstrated the ACE inhibitory potential of crude and flavonoid-rich extracts from Rauwolfia serpentina, the plant from which rescinnamine is derived. However, these studies suggest that the observed activity may be attributable to other phytochemicals, particularly flavonoids, rather than the alkaloid fraction containing rescinnamine.[8][9][10] This guide provides a critical examination of the available data, outlines the general experimental protocols used to determine ACE inhibition, and presents the key signaling pathways involved.

Evidence for ACE Inhibition: A Critical Appraisal

The assertion that rescinnamine functions as a direct ACE inhibitor is widespread in prominent drug information resources.[1][3][4] These sources posit that rescinnamine competes with angiotensin I for binding to the angiotensin-converting enzyme, thereby blocking its conversion to the potent vasoconstrictor, angiotensin II.[1][2] However, these claims are not supported by citations of primary experimental studies that have isolated rescinnamine and quantified its inhibitory activity against the ACE enzyme (e.g., providing an IC50 value).

Conversely, research focused on the antihypertensive mechanisms of Rauwolfia serpentina extracts has yielded nuanced results. Studies have confirmed that extracts of the plant do inhibit ACE in vitro. One investigation identified flavonoids as the primary contributors to this effect, showing that a flavonoid-rich fraction had potent, dose-dependent ACE inhibitory activity comparable to the standard drug, captopril.[9][10] This suggests that the ACE inhibitory action of Rauwolfia serpentina may be a result of its flavonoid constituents, challenging the role of rescinnamine in this specific mechanism.

Data on Rauwolfia serpentina Extract ACE Inhibition

While no quantitative data for isolated rescinnamine is available, studies on Rauwolfia serpentina extracts provide the following insights.

Preparation	Maximum Inhibition (%)	Concentration	Comparison	Reference
Crude Root Extract	83.01%	5 mg/mL	Comparable to Captopril (83.33%)	[8]
Total Flavonoid Extract	79.90%	Not specified	Greater than Captopril (72.12%)	[10]
Nanosuspension (HPMC)	73.99%	5 mg/mL	-	[8]

Experimental Protocols for ACE Inhibition Assays

As no specific experimental protocol for testing rescinnamine's ACE inhibitory activity has been published, this section details a generalized, widely used in vitro colorimetric assay for screening potential ACE inhibitors.[11][12][13][14] This methodology is representative of the approach that would be required to validate the claims made about rescinnamine.

General Protocol: Colorimetric ACE Inhibition Assay

Objective: To determine the in vitro ability of a test compound to inhibit the activity of Angiotensin-Converting Enzyme.

Principle: This assay is based on the enzymatic cleavage of the substrate hippuryl-histidyl-leucine (B1329654) (HHL) by ACE, which releases hippuric acid (HA). The quantity of released HA is determined spectrophotometrically after a color-forming reaction, typically involving pyridine (B92270) and benzene (B151609) sulfonyl chloride, which produces a yellow-colored complex.[14] A reduction in color intensity in the presence of an inhibitor corresponds to a decrease in ACE activity.

Materials and Reagents:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Hippuryl-Histidyl-Leucine (HHL) as substrate

• Captopril or Lisinopril as a positive control

• Test compound (e.g., Rescinnamine) dissolved in an appropriate solvent

• Borate buffer with NaCl

• Pyridine

• Benzene Sulfonyl Chloride (BSC)

• Microplate reader (410 nm)

Procedure:

• Preparation: Prepare solutions of ACE, HHL, positive control, and test compound at various concentrations in buffer.

• Enzyme-Inhibitor Pre-incubation: Add a defined volume of the ACE solution to microplate wells. To these wells, add either the test compound solutions, the positive control, or a buffer blank. Allow this mixture to pre-incubate for a specified time (e.g., 10 minutes) at 37°C.

• Enzymatic Reaction: Initiate the reaction by adding the HHL substrate solution to all wells. Incubate the plate for a defined period (e.g., 30-60 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding a strong acid, such as HCl.

• Color Development: Add pyridine, followed by benzene sulfonyl chloride, to each well. This will react with the hippuric acid formed during the enzymatic reaction.

• Measurement: After a short incubation period for color development, measure the absorbance of each well at 410 nm using a microplate reader.

• Calculation: The percentage of ACE inhibition is calculated using the following formula:

  % Inhibition = [(AbsorbanceControl - AbsorbanceSample) / AbsorbanceControl] x 100

  The IC50 value (the concentration of inhibitor required to reduce ACE activity by 50%) can then be determined by plotting percent inhibition against the logarithm of the inhibitor concentration.

Signaling Pathways and Experimental Workflows

Renin-Angiotensin-Aldosterone System (RAAS)

The RAAS is a critical hormonal cascade that regulates blood pressure and fluid balance. ACE is a central enzyme in this pathway. Its inhibition is a primary strategy for treating hypertension.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the hypothesized point of action for rescinnamine.

General Workflow for Screening ACE Inhibitors

The process of identifying and validating novel ACE inhibitors from natural products follows a structured workflow, from initial preparation to detailed kinetic analysis.

Caption: A generalized experimental workflow for the discovery of natural ACE inhibitors.

Conclusion

While rescinnamine is widely cataloged as an angiotensin-converting enzyme inhibitor, this classification appears to lack robust support from primary, peer-reviewed scientific literature. The available experimental data points to other constituents, such as flavonoids, as the likely source of the ACE inhibitory activity observed in Rauwolfia serpentina extracts. Therefore, the role of rescinnamine as a direct ACE inhibitor remains unproven and warrants further investigation. To definitively establish this mechanism, future research must focus on testing purified rescinnamine in standardized in vitro ACE inhibition assays to determine its specific activity and inhibitory kinetics. Until such data is available, its antihypertensive effects should be primarily attributed to its established mechanism of vesicular monoamine transporter inhibition.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. Rescinnamine - Wikipedia [en.wikipedia.org]
• 6. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. Formulation and Process Optimization of Rauvolfia serpentina Nanosuspension by HPMC and In Vitro Evaluation of ACE Inhibitory Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. repositorio.ufop.br [repositorio.ufop.br]
• 12. Validation of a colorimetric assay for the in vitro screening of inhibitors of angiotensin-converting enzyme (ACE) from plant extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Review of Angiotensin-converting Enzyme Inhibitory Assay: Rapid Method in Drug Discovery of Herbal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Colorimetric, high-throughput assay for screening Angiotensin I-converting enzyme inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of Rescinnamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rescinnamine (B1680530) is a rauwolfia alkaloid, structurally and pharmacologically similar to reserpine (B192253), historically used for the management of hypertension.[1][2] Despite some database entries erroneously classifying it as an angiotensin-converting enzyme (ACE) inhibitor, its primary mechanism of action is well-established within its class as an irreversible inhibitor of the vesicular monoamine transporter 2 (VMAT2).[3][4][5] By blocking VMAT2, rescinnamine prevents the loading of monoamine neurotransmitters (dopamine, norepinephrine (B1679862), serotonin) into synaptic vesicles, leading to their depletion in the presynaptic terminal and a subsequent reduction in neurotransmission. This guide provides a comprehensive overview of the pharmacological profile of rescinnamine, focusing on its core mechanism, pharmacodynamics, and available pharmacokinetic insights, supported by relevant experimental methodologies and quantitative data.

Mechanism of Action: VMAT2 Inhibition

The central mechanism of rescinnamine's pharmacological activity is the irreversible inhibition of Vesicular Monoamine Transporter 2 (VMAT2).[3][5] VMAT2 is a crucial protein embedded in the membrane of synaptic vesicles within monoaminergic neurons.[6][7] Its function is to transport monoamine neurotransmitters, such as dopamine, norepinephrine, and serotonin, from the neuronal cytoplasm into the vesicles, a process driven by a proton gradient.[8]

Rescinnamine, like its analogue reserpine, binds with high affinity to VMAT2, effectively blocking this transport function.[9][10] This inhibition prevents the sequestration of monoamines into vesicles, leaving them exposed in the cytoplasm where they are metabolized and degraded by enzymes like monoamine oxidase (MAO).[5][11] The consequence is a profound and long-lasting depletion of releasable monoamine stores from presynaptic nerve terminals.[5][12] This depletion of norepinephrine at peripheral sympathetic nerve endings leads to a reduction in sympathetic tone, decreased cardiac output, and a lowering of peripheral vascular resistance, which underlies its antihypertensive effect.[13]

Recent structural biology studies on reserpine have elucidated the binding mechanism, showing that it locks VMAT2 in a cytoplasm-facing conformation, thereby blocking substrate access.[14][15] Given the structural similarity, a comparable mechanism is presumed for rescinnamine.

It is critical to note that several online databases incorrectly classify rescinnamine as an angiotensin-converting enzyme (ACE) inhibitor.[1][4][16] This is inconsistent with the well-documented pharmacology of rauwolfia alkaloids. The hypotensive effects of rescinnamine are a direct result of monoamine depletion, a mechanism distinct from the renin-angiotensin system modulation by ACE inhibitors.[3]

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Comparison of rescinnamine and reserpine as hypotensive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The role of the vesicular monoamine transporter 2 in the inhibitory effect of tetrabenazine and valbenazine compared to reserpine on the vesicular release of monoamine transmitters [frontiersin.org]
• 4. Rescinnamine - Wikipedia [en.wikipedia.org]
• 5. The effects of reserpine on depression: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scientists Reveal VMAT2 Transport and Inhibition Mechanisms by Cryo-EM----Chinese Academy of Sciences [english.cas.cn]
• 7. Vesicular Monoamine Transporters: Structure-Function, Pharmacology, and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural mechanisms for VMAT2 inhibition by tetrabenazine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reserpine-induced Reduction in Norepinephrine Transporter Function Requires Catecholamine Storage Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Tetrabenazine-induced depletion of brain monoamines: characterization and interaction with selected antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Depletion and recovery of neuronal monoamine storage in rats of different ages treated with reserpine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Vesicular monoamine transport inhibitors. Novel action at calcium channels to prevent catecholamine secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Transport and inhibition mechanisms of human VMAT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mechanisms of neurotransmitter transport and drug inhibition in human VMAT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. go.drugbank.com [go.drugbank.com]

A Technical Guide to Rescinnamine from Rauwolfia serpentina

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Rauwolfia serpentina, commonly known as Indian snakeroot, is a medicinal plant with a long history in traditional medicine, particularly for treating hypertension and mental disorders[1]. Its therapeutic properties are largely attributed to a rich profile of indole (B1671886) alkaloids, including reserpine (B192253), ajmaline, and rescinnamine[2][3][4]. Rescinnamine (B1680530) (C₃₅H₄₂N₂O₉), an alkaloid structurally similar to reserpine, is a key bioactive compound isolated from the roots of the plant[2][5]. It has been utilized as an antihypertensive agent, and ongoing research is exploring its potential in other therapeutic areas[6][7][8].

This technical guide provides an in-depth overview of rescinnamine, focusing on its extraction from Rauwolfia serpentina, quantitative analysis, pharmacological action, and the experimental protocols relevant to its study.

Chemical and Physical Properties

Rescinnamine is a white to cream-colored crystalline powder that is odorless[9]. Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₃₅H₄₂N₂O₉	[9]
Molar Mass	634.726 g·mol⁻¹	[5]
IUPAC Name	methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate	[9]
CAS Number	24815-24-5	[5]
Physical Description	Odorless white to cream colored crystalline powder	[9]

Table 1: Physical and Chemical Properties of Rescinnamine.

Extraction and Isolation from Rauwolfia serpentina

The isolation of rescinnamine from Rauwolfia serpentina involves a multi-step process of solvent extraction, fractionation, and chromatographic purification. The roots of the plant are the primary source, containing a higher concentration of the target alkaloids compared to other parts[10][11].

Experimental Protocol: Solvent Extraction and Fractionation

The following protocol describes a common laboratory-scale method for extracting and isolating rescinnamine and other alkaloids.

Materials and Equipment:

• Dried and powdered roots of Rauwolfia serpentina

• Solvents: Methanol (B129727), Chloroform (B151607), n-Hexane, Ethyl Acetate, Butanol (analytical grade)[3][4]

• Acids and Bases: Dilute Hydrochloric Acid (HCl), Ammonium (B1175870) Hydroxide (B78521) (NH₄OH), Sodium Bicarbonate (NaHCO₃)[2]

• Soxhlet apparatus, Rotary evaporator, Separatory funnel

• Chromatography supplies: Silica (B1680970) gel (60–120 mesh), glass columns, TLC plates[3][4]

Procedure:

• Maceration/Soxhlet Extraction:

  • Moisten the powdered root material with a 10% sodium bicarbonate solution[2].

  • Alternatively, soak the powdered dry sample (e.g., 100g) in methanol for a specified period (e.g., 30 minutes to 5 days)[12][13].

  • For exhaustive extraction, use a Soxhlet apparatus with a solvent like 90% alcohol or methanol[2][13].

• Acid-Base Extraction (Liquid-Liquid Partitioning):

  • Concentrate the crude alcoholic/methanolic extract to dryness using a rotary evaporator[2][12].

  • Acidify the concentrated extract to a pH of approximately 4.0 with dilute HCl to convert the alkaloids into their salt forms[12].

  • Wash the acidic solution with a nonpolar solvent like chloroform or ether to remove lipids and other non-alkaloidal impurities[2][12].

  • Make the aqueous acidic layer alkaline (pH ~9-10) with ammonium hydroxide to precipitate the free alkaloid bases[2].

• Fractionation:

  • Extract the liberated alkaloids from the alkaline solution using successive portions of a solvent like chloroform[2][4]. The chloroform fraction has been shown to contain the highest concentration of alkaloids[3][4].

  • Wash the combined chloroform extracts with a 10% sodium carbonate solution and then with water to remove residual impurities[2].

  • Evaporate the chloroform layer to dryness to obtain the crude alkaloid mixture[2].

• Chromatographic Purification:

  • Subject the crude alkaloid fraction to column chromatography over silica gel[3][4].

  • Elute the column with a gradient of solvents, typically starting with less polar mixtures (e.g., hexane-chloroform) and gradually increasing polarity (e.g., chloroform-methanol)[3][12].

  • Monitor the collected fractions using Thin Layer Chromatography (TLC) against a rescinnamine standard[3][13].

  • Combine fractions containing pure rescinnamine and evaporate the solvent to yield the crystalline compound[2].

Visualization: Extraction and Isolation Workflow

Caption: Workflow for the extraction and isolation of rescinnamine.

Quantitative Analysis

Accurate quantification of rescinnamine in raw plant material and pharmaceutical formulations is critical for quality control and research. High-Performance Liquid Chromatography (HPLC) with fluorescence or UV detection and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are the most common methods[14][15][16].

Quantitative Data Summary

The yield of alkaloids can vary based on geographical location and the extraction method used. Chloroform has been identified as a highly effective solvent for extracting indole alkaloids from R. serpentina[13].

Sample Type	Reserpine + Rescinnamine Content (%)	RSDr (%)	RSDR (%)	Method
USP R. serpentina Powder	0.144	2.57	5.72	LC-Fluorescence[14]
100 mg Tablets	0.132	4.87	5.93	LC-Fluorescence[14]
50 mg Tablets (Type 1)	0.135	3.19	8.61	LC-Fluorescence[14]
50 mg Tablets (Type 2)	0.137	1.99	3.48	LC-Fluorescence[14]

Table 2: Collaborative study results for combined reserpine and rescinnamine content in R. serpentina materials. (RSDr: Repeatability Relative Standard Deviation; RSDR: Reproducibility Relative Standard Deviation).

Parameter	Rescinnamine	Method
Linearity Range	0.27–300 ng/mL	UPLC-MS/MS[15][17]
Lower Limit of Quantification (LLOQ)	0.27 ng/mL	UPLC-MS/MS[15][17]
Mean Recovery	64.9 to 81.7%	UPLC-MS/MS[15]
Precursor to Product Ion Transition (m/z)	635.34 > 221.03	UPLC-MS/MS[15][17]

Table 3: Validation parameters for the UPLC-MS/MS quantification of rescinnamine in human plasma.

Experimental Protocol: HPLC with Fluorescence Detection

This protocol is a simplified version for the simultaneous determination of reserpine and rescinnamine[14][18][19].

Instrumentation & Conditions:

• HPLC System: Standard system with a fluorescence detector.

• Column: Normal-phase column (e.g., silica).

• Mobile Phase: Methanol. A small amount of 1-pentanesulfonic acid sodium salt solution can be added to optimize elution[14][18].

• Flow Rate: 1.0 mL/min[16].

• Detection (Rescinnamine): Excitation λ = 330 nm, Emission λ = 435 nm. At these wavelengths, reserpine is non-fluorescent[14][18][19].

• Detection (Reserpine): Excitation λ = 280 nm, Emission λ = 360 nm. At these wavelengths, rescinnamine is non-fluorescent[14][18][19].

Sample Preparation:

• Accurately weigh approximately 100 mg of powdered R. serpentina and transfer to a 10 mL volumetric flask.

• Add 6 mL of methanol, shake vigorously, and heat in a water bath for 10 minutes[18].

• Cool to room temperature and dilute to volume with methanol. Mix and filter the solution[18].

• Transfer 2.0 mL of the filtrate to a separatory funnel containing 20 mL of dilute sulfuric acid[18].

• Extract the solution five times with 10 mL portions of chloroform. Filter each extract through chloroform-washed cotton into a collection flask[18][19].

• Evaporate the combined chloroform extracts to dryness under a gentle stream of air[18].

• Dissolve the residue in a known volume of methanol for HPLC analysis.

Visualization: Analytical Workflow for Quantification

Caption: General workflow for the quantitative analysis of rescinnamine.

Pharmacology and Mechanism of Action

Rescinnamine is primarily recognized for its antihypertensive properties[5][20][21]. Multiple drug information resources classify it as an angiotensin-converting enzyme (ACE) inhibitor[5][9][20][22][23].

Mechanism of Action: ACE Inhibition

The principal mechanism for its antihypertensive effect is the inhibition of the angiotensin-converting enzyme (ACE)[9][22]. ACE is a key enzyme in the renin-angiotensin-aldosterone system (RAAS), which regulates blood pressure.

• ACE Catalysis: ACE converts the inactive peptide angiotensin I into the potent vasoconstrictor angiotensin II[22].

• Angiotensin II Effects: Angiotensin II causes blood vessels to constrict and also stimulates the adrenal cortex to release aldosterone (B195564). Aldosterone promotes sodium and water retention by the kidneys. Both actions lead to an increase in blood pressure[22].

• Rescinnamine's Role: Rescinnamine competes with angiotensin I for the active site of ACE, thereby blocking the formation of angiotensin II[9][22].

• Therapeutic Outcome: The resulting decrease in plasma angiotensin II levels leads to vasodilation (widening of blood vessels) and reduced aldosterone secretion, which collectively lower blood pressure[22].

Other Pharmacological Effects

Rescinnamine is a derivative of the indole alkaloid reserpine and is reported to have sedative effects, although these are generally milder than those of reserpine[6][9][24]. This suggests a possible secondary mechanism related to the depletion of catecholamines in the central and peripheral nervous systems, similar to reserpine, which inhibits the vesicular amine transporter (VMAT)[25]. More research is needed to fully elucidate this dual activity.

Recent studies have also investigated rescinnamine and its derivatives for their potential as anticancer agents, specifically as inducers of MSH2-dependent apoptosis in mismatch repair (MMR) deficient cancer cells[7][8].

Visualization: ACE Inhibition Signaling Pathway

Caption: Rescinnamine's mechanism of action via ACE inhibition.

Conclusion

Rescinnamine remains a significant natural product derived from Rauwolfia serpentina. This guide has provided detailed technical information for researchers, covering standardized protocols for its extraction, purification, and quantification. Its primary pharmacological role as an ACE inhibitor is well-documented, offering a clear mechanism for its antihypertensive effects. As research continues to explore its broader therapeutic potential, including in oncology, a robust understanding of these fundamental methodologies is essential for advancing drug discovery and development efforts.

References

• 1. journals.stmjournals.com [journals.stmjournals.com]
• 2. Isolation, Identification & Analysis of Reserpine (Rauwolfia) [drsufiyan.blogspot.com]
• 3. researchgate.net [researchgate.net]
• 4. aktpublication.com [aktpublication.com]
• 5. Rescinnamine - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis, Molecular Modeling and Anticancer Activity of New Rescinnamine Derivatives as MMR-Inducers [odr.journals.ekb.eg]
• 8. researchgate.net [researchgate.net]
• 9. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. chemistryjournal.in [chemistryjournal.in]
• 11. researchgate.net [researchgate.net]
• 12. Isolation of Indole Alkaloids from Rauwolfia | PDF | Organic Compounds | Thin Layer Chromatography [scribd.com]
• 13. scialert.net [scialert.net]
• 14. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. researchgate.net [researchgate.net]
• 18. academic.oup.com [academic.oup.com]
• 19. Determination of reserpine and rescinnamine in Rauwolfia serpentina preparations by liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Rescinnamine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 21. Treatment of Arterial Hypertension with Rescinnamine , A New Alkaloid Isolated from Rauwolfia Serpentina - PMC [pmc.ncbi.nlm.nih.gov]
• 22. go.drugbank.com [go.drugbank.com]
• 23. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 24. Pharmacological studies with rescinnamine, a new alkaloid isolated from Rauwolfia serpentina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. go.drugbank.com [go.drugbank.com]

Early Toxicological Profile of Rescinnamine: An In-depth Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rescinnamine (B1680530), an indole (B1671886) alkaloid isolated from Rauwolfia serpentina, was the subject of early toxicological investigations following its identification as a potent antihypertensive agent. These initial studies, primarily conducted in the 1950s, aimed to characterize its safety profile and determine its lethal dosage in various animal models. This technical guide provides a comprehensive overview of the early toxicological data on rescinnamine, with a focus on quantitative data, detailed experimental methodologies, and the nascent understanding of its mechanism of action from that period.

Acute Toxicity

Early research on the toxicology of rescinnamine focused on determining its acute lethal dose (LD50) in common laboratory animals. The seminal work in this area was published by Cronheim and colleagues in 1954, which established the initial toxicological benchmarks for the compound.

Quantitative Acute Toxicity Data

The following table summarizes the key quantitative findings from early acute toxicity studies of rescinnamine.

Animal Model	Route of Administration	LD50 (mg/kg)	95% Confidence Interval (mg/kg)	Observation Period	Reference
Mouse	Intravenous (IV)	27	24 - 30	72 hours	Cronheim et al., 1954
Mouse	Oral (PO)	500	440 - 570	72 hours	Cronheim et al., 1954

Experimental Protocols for Acute Toxicity Studies

The methodologies employed in these early studies, while less standardized than modern protocols, provide valuable insight into the initial toxicological assessment of rescinnamine.

• Test Animals: Swiss-Webster mice of both sexes, weighing between 18 and 22 grams.

• Drug Preparation: For intravenous administration, rescinnamine was dissolved in a minimal amount of glacial acetic acid and diluted with distilled water to the desired concentration. For oral administration, the compound was suspended in a 1% tragacanth mucilage.

• Dose Administration:

  • Intravenous: A single dose was injected into the tail vein.

  • Oral: A single dose was administered by gavage.

• Observation: The animals were observed for signs of toxicity and mortality at regular intervals for a period of 72 hours post-administration.

• Data Analysis: The LD50 and its 95% confidence interval were calculated using the method of Litchfield and Wilcoxon.

The following diagram illustrates the workflow of the acute toxicity experiments conducted by Cronheim and colleagues.

Experimental workflow for acute toxicity testing of rescinnamine.

Subacute and Chronic Toxicity

Detailed quantitative data from subacute and chronic toxicity studies of rescinnamine in the early literature are scarce. However, qualitative observations from clinical use and comparative studies with the related alkaloid, reserpine (B192253), provide some insights.

Early clinical reports and pharmacological texts noted that the side effects of rescinnamine were qualitatively similar to those of reserpine but were generally less frequent and milder.[1] These adverse effects included:

• Sedation

• Bradycardia

• Weakness and fatigue

• Nasal congestion

• Dizziness

• Confusion

• Increased appetite and weight gain

It is important to note that the dosages used in these early clinical applications were significantly lower than the lethal doses determined in animal studies.

Toxicological Mechanism of Action: Early Insights

The understanding of rescinnamine's mechanism of action in the 1950s was primarily focused on its therapeutic effects, namely its ability to lower blood pressure. The prevailing hypothesis at the time, which has since been refined, was that rescinnamine, like other Rauwolfia alkaloids, depleted stores of catecholamines from nerve endings. This depletion of norepinephrine (B1679862) was thought to be the primary driver of its antihypertensive and sedative effects.

The toxic effects observed at high doses, such as profound sedation and cardiovascular collapse, were considered an extension of its pharmacological action. The precise signaling pathways and molecular targets involved in rescinnamine's toxicity were not well-elucidated in these early studies. The modern understanding of its role as an angiotensin-converting enzyme (ACE) inhibitor was not established at that time.

The following diagram represents the hypothesized mechanism of action related to the toxicological effects of rescinnamine based on early research.

Hypothesized toxicological pathway of rescinnamine in early studies.

Conclusion

The early toxicological studies of rescinnamine, particularly the work of Cronheim and colleagues, were crucial in establishing its acute toxicity profile in animal models. These investigations provided the foundational data for its subsequent clinical development as an antihypertensive agent. While the understanding of its toxicological mechanisms was limited by the scientific knowledge of the era, these early findings highlighted the dose-dependent nature of its adverse effects, which were largely considered extensions of its pharmacological activity. This historical perspective is valuable for researchers in understanding the evolution of toxicological assessment and the initial safety characterization of natural product-derived pharmaceuticals.

References

• 1. go.drugbank.com [go.drugbank.com]

Protocols & Analytical Methods

Application Notes and Protocols for Rescinnamine in Hypertension Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530) is an indole (B1671886) alkaloid originally isolated from Rauwolfia serpentina.[1][2] It has been historically used as an antihypertensive agent.[3] Pharmacologically, rescinnamine is classified as an angiotensin-converting enzyme (ACE) inhibitor.[1][2] Its mechanism of action involves the inhibition of ACE, which plays a crucial role in the renin-angiotensin-aldosterone system (RAAS), a key regulator of blood pressure.[2] By inhibiting the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, rescinnamine leads to vasodilation and a subsequent reduction in blood pressure.[2] These application notes provide an overview of experimental protocols for investigating the antihypertensive effects of rescinnamine.

Data Presentation

The following tables summarize the quantitative data from historical clinical studies on rescinnamine for the treatment of hypertension. It is important to note that these studies were conducted in the mid-20th century, and the methodologies may not be as detailed as in contemporary research.

Table 1: Summary of Clinical Studies on Rescinnamine for Hypertension

Study (Year)	Number of Patients	Dosage Regimen	Duration of Treatment	Mean Blood Pressure Reduction (Systolic/Diastolic in mmHg)	Key Findings
Lemieux et al. (1956)	20	0.25 mg to 1.5 mg daily	Not specified	Not explicitly quantified as a mean reduction	Effective in many cases of hypertension.
Fife et al. (1960)	40	0.5 mg to 1.0 mg daily	Several months	Not explicitly quantified as a mean reduction	Showed antihypertensive effects.

Table 2: Dosage Information from Historical Clinical Use

Parameter	Value
Initial Dosage	0.5 mg twice daily
Maintenance Dosage	0.25 mg to 0.5 mg daily
Maximum Recommended Dosage	Not clearly established, but doses up to 1.5 mg daily were used.

Signaling Pathway

The primary mechanism of action of rescinnamine is the inhibition of the angiotensin-converting enzyme (ACE) within the renin-angiotensin-aldosterone system (RAAS).

Caption: Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Rescinnamine.

Experimental Protocols

In Vitro ACE Inhibition Assay

This protocol is a standard method to determine the ACE inhibitory activity of a compound like rescinnamine.

Objective: To quantify the in vitro inhibitory effect of rescinnamine on angiotensin-converting enzyme activity.

Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• ACE substrate: Hippuryl-His-Leu (HHL)

• Rescinnamine

• Borate (B1201080) buffer (pH 8.3)

• 1N Hydrochloric Acid (HCl)

• Ethyl acetate (B1210297)

• Spectrophotometer

Procedure:

• Prepare a stock solution of rescinnamine in a suitable solvent (e.g., DMSO) and make serial dilutions in borate buffer.

• In a microcentrifuge tube, add 50 µL of the rescinnamine solution (or buffer for control) to 50 µL of ACE solution (100 mU/mL in borate buffer).

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the enzymatic reaction by adding 150 µL of the HHL substrate (5 mM in borate buffer).

• Incubate the reaction mixture at 37°C for 60 minutes.

• Stop the reaction by adding 250 µL of 1N HCl.

• Extract the hippuric acid (HA) produced by the enzymatic reaction by adding 1.5 mL of ethyl acetate, vortexing, and centrifuging to separate the layers.

• Transfer 1 mL of the ethyl acetate layer to a new tube and evaporate the solvent.

• Re-dissolve the dried HA in 1 mL of distilled water.

• Measure the absorbance of the solution at 228 nm using a spectrophotometer.

• The percentage of ACE inhibition is calculated as: [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100.

• The IC50 value (the concentration of rescinnamine that inhibits 50% of ACE activity) can be determined by plotting the percentage of inhibition against the log of rescinnamine concentration.

In Vivo Antihypertensive Effect in Spontaneously Hypertensive Rats (SHR)

This protocol describes a general procedure for evaluating the antihypertensive effects of rescinnamine in an established animal model of hypertension.

Objective: To assess the in vivo antihypertensive efficacy of rescinnamine in spontaneously hypertensive rats.

Materials:

• Spontaneously Hypertensive Rats (SHR), male, 14-16 weeks old

• Wistar-Kyoto (WKY) rats as normotensive controls

• Rescinnamine

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Non-invasive blood pressure measurement system (e.g., tail-cuff method)

• Oral gavage needles

Procedure:

• Acclimatize the animals for at least one week before the experiment.

• Divide the SHR into groups (n=8-10 per group): Vehicle control and Rescinnamine-treated groups (at least 3 different doses). A group of WKY rats will serve as a normotensive control.

• Measure and record the baseline systolic blood pressure (SBP) and heart rate (HR) of all rats for 3 consecutive days before the start of treatment.

• Administer rescinnamine or vehicle orally by gavage once daily for a period of 4 weeks.

• Monitor and record SBP and HR weekly throughout the treatment period. Measurements should be taken at the same time of day to minimize diurnal variations.

• On the final day of the study, measure SBP and HR at 2, 4, 8, and 24 hours post-dosing to determine the time-course of the antihypertensive effect.

• At the end of the study, animals may be euthanized for collection of blood and tissues for further analysis (e.g., plasma renin activity, ACE levels).

• Data should be expressed as mean ± SEM. Statistical analysis can be performed using ANOVA followed by a post-hoc test to compare the treated groups with the vehicle control group.

Experimental Workflow Diagram

Caption: General experimental workflow for the evaluation of Rescinnamine in hypertension.

References

• 1. eijppr.com [eijppr.com]
• 2. ijcrt.org [ijcrt.org]
• 3. Treatment of Arterial Hypertension with Rescinnamine , A New Alkaloid Isolated from Rauwolfia Serpentina - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Rescinnamine by Liquid Chromatography

These application notes provide detailed methodologies for the quantitative analysis of rescinnamine (B1680530) in various samples using liquid chromatography coupled with mass spectrometry or fluorescence detection. The protocols are intended for researchers, scientists, and professionals in the field of drug development.

Method 1: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) for the Determination of Rescinnamine in Human Plasma

This method is highly sensitive and selective for the simultaneous quantification of rescinnamine, reserpine (B192253), and yohimbine (B192690) in human plasma, making it suitable for pharmacokinetic studies.[1][2][3]

Quantitative Data Summary

Parameter	Value
Analyte	Rescinnamine
Internal Standard (IS)	Papaverine
Linearity Range	0.27–300 ng/mL[1][3][4]
Lower Limit of Quantification (LLOQ)	0.27 ng/mL[1][3][4]
Precursor to Product Ion Transition (MRM)	m/z 635.34 > 221.03[1][3][4]
IS Precursor to Product Ion Transition (MRM)	m/z 340.15 > 202.02[1][3][4]
Run Time	2.0 min[1]

Experimental Protocol

1. Sample Preparation (Protein Precipitation) [1][2][3]

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard solution (papaverine).

• Add 400 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the UPLC-MS/MS system.

2. UPLC Conditions [1][2][3]

• Column: C18 (50 x 2.1 mm, 1.7 µm)

• Mobile Phase: Acetonitrile : Water : Formic Acid (60 : 40 : 0.1, v/v/v)

• Flow Rate: 0.2 mL/min

• Column Temperature: 40°C

3. Mass Spectrometry Conditions (Positive ESI) [1]

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Mode: Multiple Reaction Monitoring (MRM)

• Capillary Voltage: 3.3 kV

• Cone Voltage: 64 V

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 650 L/hr (Nitrogen)

• Cone Gas Flow: 50 L/hr (Nitrogen)

Experimental Workflow

UPLC-MS/MS workflow for Rescinnamine quantification.

Method 2: Liquid Chromatography with Fluorescence Detection (LC-FLD) for the Determination of Rescinnamine in Rauwolfia serpentina Preparations

This method is suitable for the quantification of rescinnamine and reserpine in plant powders and tablets.[5][6] It utilizes the native fluorescence of rescinnamine for detection.

Quantitative Data Summary

Parameter	Value
Analyte	Rescinnamine
Excitation Wavelength (λex)	330 nm[5][6]
Emission Wavelength (λem)	435 nm[5][6]
Recovery (Reserpine + Rescinnamine)	100.1% (average of 15 determinations)[5]
Reproducibility (RSDr)	3.48% to 8.61% (for combined content in various samples)[5]
Repeatability (RSDr)	1.99% to 4.87% (for combined content in various samples)[5]

Experimental Protocol

1. Sample Preparation (Extraction and Purification) [6]

• Disperse the powdered sample of Rauwolfia serpentina in methanol.

• Add 0.5N H₂SO₄ to the mixture.

• Extract the mixture five times with 30 mL portions of chloroform (B151607) (CHCl₃).

• Separate the extracts from interfering materials using a Celite-0.1N NaOH column.

• Collect the eluates in 50 mL of methanol.

• Completely remove the chloroform from the eluate.

• The resulting solution is ready for LC analysis.

2. Liquid Chromatography Conditions [5][6]

• Column: Normal-phase column

• Mobile Phase: Methanol (a small volume of an aqueous solution of 1-pentanesulfonic acid sodium salt can be added to optimize elution)

• Detector: Fluorescence Detector

3. Fluorescence Detection Settings [5][6]

• For Rescinnamine:

  • Excitation: 330 nm

  • Emission: 435 nm (At these wavelengths, reserpine is non-fluorescent)

• For Reserpine (if also quantifying):

  • Excitation: 280 nm

  • Emission: 360 nm (At these wavelengths, rescinnamine is non-fluorescent)

Logical Relationship of Wavelength Selection

Selective fluorescence detection of Rescinnamine and Reserpine.

References

• 1. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of reserpine, rescinnamine, and yohimbine in human plasma by ultraperformance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Application Note: High-Throughput Analysis of Rescinnamine in Human Plasma by UPLC-MS/MS

Abstract

This application note describes a sensitive, selective, and rapid Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous determination of Rescinnamine, along with Reserpine and Yohimbine (B192690), in human plasma. The methodology utilizes a simple one-step protein precipitation for sample preparation, enabling high-throughput analysis suitable for pharmacokinetic and toxicological studies. The total chromatographic run time is a mere 2.0 minutes, offering a significant advantage for laboratories requiring efficient and reliable bioanalysis. This method has been validated according to official guidelines, demonstrating excellent linearity, precision, and accuracy.

Introduction

Rescinnamine is an indole (B1671886) alkaloid with therapeutic relevance, and its quantitative analysis in biological matrices is crucial for pharmacokinetic and toxicological assessments. Traditional analytical methods can be time-consuming and may lack the sensitivity required for detecting low concentrations in plasma. The UPLC-MS/MS method presented here overcomes these limitations by leveraging the high resolution and sensitivity of tandem mass spectrometry, coupled with the speed and efficiency of UPLC. This approach allows for the rapid and reliable quantification of Rescinnamine in human plasma, making it an ideal tool for researchers, scientists, and drug development professionals.

Experimental

Materials and Reagents

• Rescinnamine (98% purity)

• Reserpine (99% purity)

• Yohimbine (≥98% purity)

• Papaverine (Internal Standard, IS, 99% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

Instrumentation

• ACQUITY UPLC system (Waters Corp.)

• Tandem mass spectrometer (e.g., Micromass Quattro micro) with an electrospray ionization (ESI) source

• MassLynx software (Version 4.1) for system control and data acquisition

• TargetLynx program for data processing

UPLC Conditions

Parameter	Value
Column	ACQUITY UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase	Acetonitrile:Water:Formic Acid (60:40:0.1, v/v/v)
Flow Rate	0.2 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Run Time	2.0 minutes

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.3 kV
Cone Voltage	See Table 1
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	650 L/hr (Nitrogen)
Cone Gas Flow	50 L/hr (Nitrogen)
Collision Gas	Argon
Collision Gas Flow	0.10 mL/min

Table 1: MRM Transitions and Compound-Dependent Parameters [1][2][3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Rescinnamine	635.34	221.03	64	34
Reserpine	609.32	195.01	64	48
Yohimbine	355.19	144.00	64	30
Papaverine (IS)	340.15	202.02	64	28

Protocols

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Rescinnamine, Reserpine, Yohimbine, and Papaverine (IS) in methanol.

• Working Standard Solutions: Serially dilute the stock solutions with methanol:water (50:50, v/v) to prepare working standard solutions. For Rescinnamine, the concentration range of the working solutions is from 2.7 to 3000 ng/mL.[1]

• Calibration Standards: Prepare calibration standards by spiking 20 µL of the appropriate working standard solution into blank human plasma. The final concentration range for Rescinnamine in plasma is 0.27 to 300 ng/mL.[1]

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

Sample Preparation Protocol

A one-step protein precipitation method is employed for plasma sample preparation[1][2].

• Thaw frozen plasma samples at room temperature.

• Vortex the samples for 30 seconds.

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 20 µL of the internal standard working solution (e.g., 1 µg/mL Papaverine).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 3 minutes.

• Centrifuge at 15,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50% aqueous acetonitrile.

• Inject 5 µL of the reconstituted sample into the UPLC-MS/MS system.

Results and Discussion

The developed UPLC-MS/MS method demonstrates excellent chromatographic performance, with sharp and symmetrical peaks. The total run time of 2.0 minutes allows for the rapid analysis of a large number of samples. The method was validated for linearity, sensitivity, precision, and accuracy.

Table 2: Method Validation Summary for Rescinnamine [1][3]

Parameter	Result
Linearity Range	0.27 - 300 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.27 ng/mL
Intra-day Precision (CV%)	< 15%
Inter-day Precision (CV%)	< 15%
Intra-day Accuracy (%)	85 - 115%
Inter-day Accuracy (%)	85 - 115%
Recovery (%)	> 80%

Conclusion

An efficient, reliable, and novel UPLC-MS/MS method was successfully developed and validated for the simultaneous determination of Rescinnamine, Reserpine, and Yohimbine in human plasma.[1] The method is advantageous due to its high sensitivity, simple one-step sample preparation, and short run time, making it highly suitable for high-throughput bioanalysis in pharmacokinetic and toxicological studies.[1]

Visualizations

Caption: Experimental workflow for UPLC-MS/MS determination of Rescinnamine.

Caption: Logical relationship of MRM for Rescinnamine analysis.

References

• 1. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of reserpine, rescinnamine, and yohimbine in human plasma by ultraperformance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Rescinnamine Cytotoxicity Using Cell Viability Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530), an indole (B1671886) alkaloid, has demonstrated cytotoxic effects against various cancer cell lines.[1][2] Its mechanism of action involves the induction of apoptosis through a pathway dependent on the mismatch repair proteins MSH2 and MSH6.[1][3] Accurate assessment of rescinnamine's cytotoxic activity is crucial for its potential development as a therapeutic agent. This document provides detailed protocols for two common colorimetric cell viability assays, the MTS and LDH assays, which are suitable for quantifying the cytotoxic effects of rescinnamine. Additionally, it summarizes reported cytotoxicity data and illustrates the proposed signaling pathway.

Data Presentation

The following table summarizes the half-maximal inhibitory concentration (IC50) values of rescinnamine and its derivatives in different cancer cell lines, as determined by the MTS assay after a 72-hour exposure.

Compound	Cell Line	MSH2 Status	IC50 (µM)	Reference
Rescinnamine	HEC59	Deficient	~60	[3]
Rescinnamine	HEC59 + chr. 2	Proficient	~40	[1]
Acryloyl reserpate (Analog 1)	HEC59	Deficient	>100	[1]
Acryloyl reserpate (Analog 1)	HEC59 + chr. 2	Proficient	>100	[1]
Compound 6	HEC59	Deficient	~50	[1]
Compound 6	HEC59 + chr. 2	Proficient	~30	[1]
Compound 7	HEC59	Deficient	~80	[1]
Compound 7	HEC59 + chr. 2	Proficient	~60	[1]
Compound 13	HEC59	Deficient	~70	[1]
Compound 13	HEC59 + chr. 2	Proficient	~50	[1]
Compound 15	HEC59	Deficient	~40	[1]
Compound 15	HEC59 + chr. 2	Proficient	~25	[1]
Rescinnamine	PC3	Not Specified	Not Specified	[2][4]

Experimental Protocols

MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay

The MTS assay is a colorimetric method for assessing cell viability. It is based on the reduction of the MTS tetrazolium compound by viable, metabolically active cells to generate a colored formazan (B1609692) product that is soluble in the cell culture medium. The amount of formazan produced is directly proportional to the number of living cells in the culture.

Materials:

• Rescinnamine stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay, Promega)

• 96-well cell culture plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Microplate reader capable of measuring absorbance at 490 nm

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow the cells to attach and resume growth.

• Compound Treatment:

  • Prepare serial dilutions of rescinnamine in complete culture medium. It is recommended to perform a wide range of concentrations initially to determine the optimal range for IC50 calculation.

  • Remove the medium from the wells and add 100 µL of the rescinnamine dilutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve rescinnamine) and a no-treatment control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTS Assay:

  • After the incubation period, add 20 µL of MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C in a humidified incubator. The incubation time may need to be optimized depending on the cell type and density.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the background control wells (medium only) from all other absorbance readings.

  • Calculate the percentage of cell viability for each rescinnamine concentration using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the rescinnamine concentration to generate a dose-response curve and determine the IC50 value.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death. It measures the activity of lactate (B86563) dehydrogenase, a cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage. The amount of LDH released is proportional to the number of dead or damaged cells.

Materials:

• Rescinnamine stock solution

• LDH cytotoxicity assay kit (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay, Promega)

• 96-well cell culture plates

• Complete cell culture medium

• Lysis buffer (provided in the kit)

• Microplate reader capable of measuring absorbance at 490 nm

Protocol:

• Cell Seeding and Treatment:

  • Follow the same procedure for cell seeding and compound treatment as described in the MTS assay protocol.

  • It is crucial to include the following controls:

    • Spontaneous LDH release: Untreated cells.

    • Maximum LDH release: Untreated cells lysed with the provided lysis buffer.

    • Vehicle control: Cells treated with the vehicle solvent.

    • Background control: Medium only.

• LDH Assay:

  • After the desired incubation time, centrifuge the 96-well plate at 250 x g for 4 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

  • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well of the new plate containing the supernatants.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Add 50 µL of the stop solution provided in the kit to each well.

  • Measure the absorbance at 490 nm using a microplate reader within 1 hour.

• Data Analysis:

  • Subtract the absorbance of the background control from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

  • Plot the percentage of cytotoxicity against the logarithm of the rescinnamine concentration to generate a dose-response curve and determine the EC50 value (effective concentration for 50% cytotoxicity).

Mandatory Visualization

Experimental Workflow

Caption: Workflow for assessing rescinnamine cytotoxicity.

Rescinnamine-Induced Apoptotic Signaling Pathway

Caption: Proposed MSH2/MSH6-dependent apoptotic pathway.

References

• 1. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.ekb.eg [journals.ekb.eg]
• 3. Parameters of Reserpine Analogs That Induce MSH2/MSH6-Dependent Cytotoxic Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

In Vitro Experimental Design for Rescinnamine Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530), an indole (B1671886) alkaloid originally isolated from Rauwolfia serpentina, has a history as an antihypertensive agent. More recently, its potential as an anti-cancer agent has garnered significant interest. This document provides detailed application notes and protocols for the in vitro investigation of Rescinnamine, focusing on its cytotoxic, pro-apoptotic, and multidrug resistance-reversing properties. The provided methodologies are intended to guide researchers in designing and executing robust experiments to elucidate the mechanisms of action of Rescinnamine and evaluate its therapeutic potential.

Key Applications

• Cytotoxicity and Anti-proliferative Effects: Assessing the ability of Rescinnamine to inhibit cancer cell growth and induce cell death.

• Apoptosis Induction: Investigating the molecular mechanisms by which Rescinnamine triggers programmed cell death, particularly through the MSH2-dependent pathway.

• Cell Cycle Analysis: Determining the effect of Rescinnamine on cell cycle progression.

• Reversal of Multidrug Resistance (MDR): Evaluating the potential of Rescinnamine to sensitize cancer cells to conventional chemotherapeutic agents by inhibiting efflux pumps like P-glycoprotein.

• Signaling Pathway Analysis: Elucidating the impact of Rescinnamine on key cancer-related signaling pathways, such as the PI3K/Akt pathway.

Data Presentation: Cytotoxicity of Rescinnamine

The half-maximal inhibitory concentration (IC50) is a critical parameter for quantifying the cytotoxic potential of a compound. The following table summarizes the reported IC50 values for Rescinnamine in various cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Citation
HEC59 (MSH2-deficient)	Endometrial Cancer	~60	[1]
HEC59 (MSH2-proficient)	Endometrial Cancer	~40	[1]
A2780	Ovarian Cancer	Not explicitly stated, but effective in overcoming cisplatin (B142131) resistance	[2]
PC3	Prostate Cancer	Not explicitly stated, but used in viability assays	[3]

Note: IC50 values can vary depending on experimental conditions such as cell density, incubation time, and assay method. It is recommended to determine the IC50 in the specific cell lines and conditions used in your laboratory.

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol is used to assess the effect of Rescinnamine on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Rescinnamine stock solution (dissolved in a suitable solvent like DMSO)

• 96-well plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Rescinnamine in complete culture medium.

• Remove the medium from the wells and add 100 µL of the Rescinnamine dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve Rescinnamine).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTS reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow for the MTS cell viability assay.

Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with Rescinnamine

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed and treat cells with Rescinnamine as described in the cytotoxicity assay.

• Harvest both adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Caption: Workflow for Annexin V/PI apoptosis assay.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cells treated with Rescinnamine

• Cold 70% ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Seed and treat cells with Rescinnamine.

• Harvest cells, wash with PBS, and centrifuge to obtain a cell pellet.

• Resuspend the pellet in 1 mL of cold PBS.

• While vortexing gently, add 4 mL of cold 70% ethanol dropwise to fix the cells.

• Incubate the cells at 4°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and discard the ethanol.

• Wash the cells with PBS and centrifuge again.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer.

Western Blot Analysis for Protein Expression

This protocol is used to detect changes in the expression levels of specific proteins involved in apoptosis and cell signaling pathways.

Materials:

• Cancer cells treated with Rescinnamine

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-MSH2, anti-cleaved caspase-9, anti-cleaved caspase-3, anti-phospho-Akt, anti-Akt, anti-P-glycoprotein, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Treat cells with Rescinnamine and lyse them to extract total protein.

• Determine the protein concentration of each lysate.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add chemiluminescent substrate and visualize the protein bands using an imaging system.

• Use a loading control (e.g., β-actin) to normalize protein levels.

P-glycoprotein (P-gp) Efflux Assay (Rhodamine 123 Accumulation)

This assay measures the function of the P-gp efflux pump by quantifying the intracellular accumulation of the fluorescent substrate Rhodamine 123.

Materials:

• Cancer cells with known P-gp expression (e.g., a resistant cell line and its parental sensitive counterpart)

• Rhodamine 123

• Rescinnamine

• Known P-gp inhibitor (e.g., Verapamil) as a positive control

• Flow cytometer or fluorescence plate reader

Protocol:

• Pre-incubate the cells with Rescinnamine or a positive control at various concentrations for 1-2 hours.

• Add Rhodamine 123 to a final concentration of 1-5 µM and incubate for another 30-60 minutes.

• Wash the cells with cold PBS to remove extracellular Rhodamine 123.

• Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer or a fluorescence plate reader.

• An increase in Rhodamine 123 accumulation in the presence of Rescinnamine indicates inhibition of P-gp efflux activity.

Signaling Pathways and Logical Relationships

MSH2-Dependent Apoptosis Pathway

Rescinnamine has been shown to induce apoptosis in a manner dependent on the mismatch repair protein MSH2.[1][2] This pathway is thought to involve the activation of initiator caspase-9, which in turn activates the executioner caspase-3, leading to the cleavage of cellular substrates and ultimately, cell death.[2]

Caption: Proposed MSH2-dependent apoptotic pathway induced by Rescinnamine.

Reversal of P-glycoprotein-Mediated Multidrug Resistance

P-glycoprotein (P-gp) is an ATP-dependent efflux pump that actively transports a wide range of chemotherapeutic drugs out of cancer cells, leading to multidrug resistance (MDR). Rescinnamine may act as a P-gp inhibitor, thereby increasing the intracellular concentration of co-administered anticancer drugs and restoring their cytotoxic efficacy.

Caption: Rescinnamine inhibits P-gp, increasing intracellular drug concentration.

Conclusion

The protocols and information provided in this document offer a comprehensive framework for the in vitro evaluation of Rescinnamine's anti-cancer properties. By systematically investigating its effects on cell viability, apoptosis, cell cycle, and drug resistance, researchers can gain valuable insights into its mechanisms of action and potential as a therapeutic agent. The use of appropriate controls and the careful optimization of experimental conditions are crucial for obtaining reliable and reproducible data. Further studies are warranted to fully elucidate the signaling pathways modulated by Rescinnamine and to explore its efficacy in combination with other anti-cancer drugs.

References

• 1. Rhodamine efflux patterns predict P-glycoprotein substrates in the National Cancer Institute drug screen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Rescinnamine's Antihypertensive Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine, an indole (B1671886) alkaloid originally isolated from Rauwolfia serpentina, is recognized for its antihypertensive properties.[1][2][3] Its primary mechanism of action is the inhibition of the angiotensin-converting enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS).[1][3] By blocking the conversion of angiotensin I to the potent vasoconstrictor angiotensin II, Rescinnamine leads to vasodilation and a subsequent reduction in blood pressure.[1][3] These application notes provide detailed protocols for evaluating the antihypertensive efficacy of Rescinnamine in two widely used rodent models of hypertension: the Spontaneously Hypertensive Rat (SHR) and the Deoxycorticosterone Acetate (B1210297) (DOCA)-Salt Hypertensive Rat.

While the antihypertensive potential of Rescinnamine is established, specific quantitative data from preclinical studies in these models are not extensively detailed in readily available literature. The following protocols are based on established methodologies for testing antihypertensive agents and provide a framework for generating robust and reproducible data.

Signaling Pathway of Rescinnamine's Antihypertensive Action

The primary mechanism through which Rescinnamine exerts its antihypertensive effect is by inhibiting the ACE enzyme. This interrupts the renin-angiotensin-aldosterone system (RAAS) cascade, leading to reduced levels of angiotensin II and aldosterone.

Figure 1: Mechanism of Action of Rescinnamine in the RAAS pathway.

Animal Models for Antihypertensive Studies

Spontaneously Hypertensive Rat (SHR) Model

The SHR model is a well-established genetic model of essential hypertension, closely mimicking the human condition.[4] These rats develop hypertension without any surgical or chemical induction.

Deoxycorticosterone Acetate (DOCA)-Salt Hypertensive Rat Model

The DOCA-salt model is a classic model of mineralocorticoid-induced, volume-dependent hypertension.[5][6] It is characterized by low renin levels and is particularly useful for studying the mechanisms of salt-sensitive hypertension.

Experimental Protocols

Protocol 1: Evaluation of Rescinnamine in Spontaneously Hypertensive Rats (SHR)

This protocol outlines a chronic study to assess the dose-dependent effect of orally administered Rescinnamine on blood pressure in SHRs.

Materials:

• Male Spontaneously Hypertensive Rats (SHR), 12-14 weeks old.

• Normotensive Wistar-Kyoto (WKY) rats as controls.

• Rescinnamine (purity >98%).

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water).

• Oral gavage needles.

• Non-invasive blood pressure measurement system (e.g., tail-cuff plethysmography).

• Data acquisition and analysis software.

Experimental Workflow:

Figure 2: Experimental workflow for SHR study.

Procedure:

• Acclimatization: House rats in a controlled environment (22±2°C, 12h light/dark cycle) with ad libitum access to food and water for at least one week.

• Baseline Measurements: Measure and record the systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) for three consecutive days using a non-invasive tail-cuff method to establish baseline values.

• Grouping: Randomly assign SHRs to treatment groups (n=8-10 per group):

  • Group 1: WKY Control (Vehicle)

  • Group 2: SHR Control (Vehicle)

  • Group 3: SHR + Rescinnamine (e.g., 1 mg/kg/day, p.o.)

  • Group 4: SHR + Rescinnamine (e.g., 5 mg/kg/day, p.o.)

  • Group 5: SHR + Rescinnamine (e.g., 10 mg/kg/day, p.o.)

• Drug Administration: Administer Rescinnamine or vehicle daily via oral gavage for 4 weeks.

• Blood Pressure Monitoring: Measure SBP, DBP, and HR weekly throughout the treatment period.

• Final Measurements and Sample Collection: At the end of the treatment period, record the final blood pressure and body weight. Euthanize the animals and collect blood and tissue samples (e.g., heart, kidneys, aorta) for further biochemical and histological analysis.

Protocol 2: Evaluation of Rescinnamine in DOCA-Salt Hypertensive Rats

This protocol describes the induction of hypertension using DOCA-salt and subsequent treatment with Rescinnamine.

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g).

• Deoxycorticosterone acetate (DOCA).

• Saline solution (1% NaCl + 0.2% KCl) for drinking water.

• Surgical instruments for uninephrectomy.

• Anesthetics (e.g., isoflurane, ketamine/xylazine).

• Rescinnamine and vehicle as in Protocol 1.

• Blood pressure measurement system.

Experimental Workflow:

Figure 3: Experimental workflow for DOCA-salt study.

Procedure:

• Acclimatization: As described in Protocol 1.

• Uninephrectomy: Anesthetize the rats. Perform a left flank incision and remove the left kidney. Suture the incision. The sham control group will undergo a similar surgical procedure without kidney removal.

• Recovery: Allow the rats to recover for one week with free access to standard food and tap water.

• Hypertension Induction: For the next 4 weeks, administer DOCA (e.g., 25 mg/kg, subcutaneously, twice weekly) and replace drinking water with 1% NaCl + 0.2% KCl solution for all groups except the sham control.

• Confirmation of Hypertension: After 4 weeks of DOCA-salt treatment, confirm the development of hypertension (SBP > 150 mmHg).

• Grouping and Treatment:

  • Group 1: Sham Control (Vehicle)

  • Group 2: DOCA-Salt Control (Vehicle)

  • Group 3: DOCA-Salt + Rescinnamine (e.g., 5 mg/kg/day, p.o.)

  • Group 4: DOCA-Salt + Rescinnamine (e.g., 10 mg/kg/day, p.o.)

• Drug Administration and Monitoring: Administer Rescinnamine or vehicle daily for 4 weeks and monitor blood pressure weekly.

• Final Measurements and Sample Collection: As described in Protocol 1.

Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment groups.

Table 1: Hypothetical Antihypertensive Effect of Rescinnamine in SHRs

Treatment Group	Dose (mg/kg/day)	Baseline SBP (mmHg)	Final SBP (mmHg)	Change in SBP (mmHg)
WKY Control	-	125 ± 5	128 ± 6	+3
SHR Control	Vehicle	185 ± 8	195 ± 10	+10
Rescinnamine	1	184 ± 7	170 ± 8	-14
Rescinnamine	5	186 ± 9	155 ± 7**	-31
Rescinnamine	10	185 ± 8	140 ± 6***	-45
Data are presented as Mean ± SEM. Statistical significance vs. SHR Control: *p<0.05, **p<0.01, **p<0.001.

Table 2: Hypothetical Antihypertensive Effect of Rescinnamine in DOCA-Salt Hypertensive Rats

Treatment Group	Dose (mg/kg/day)	Baseline SBP (mmHg)	Final SBP (mmHg)	Change in SBP (mmHg)
Sham Control	-	120 ± 4	122 ± 5	+2
DOCA-Salt Control	Vehicle	180 ± 9	190 ± 11	+10
Rescinnamine	5	182 ± 8	160 ± 7	-22
Rescinnamine	10	181 ± 7	145 ± 6**	-36
Data are presented as Mean ± SEM. Statistical significance vs. DOCA-Salt Control: *p<0.05, *p<0.01.

Conclusion

The provided protocols offer a standardized approach for investigating the antihypertensive effects of Rescinnamine in two robust and clinically relevant animal models. The use of both SHR and DOCA-salt models will allow for a comprehensive evaluation of Rescinnamine's efficacy in genetic and induced forms of hypertension. The systematic collection and analysis of quantitative data, as illustrated in the example tables, are crucial for determining the dose-response relationship and the therapeutic potential of Rescinnamine. Further investigations may also include the assessment of end-organ damage and other relevant biochemical parameters to fully characterize the pharmacological profile of this compound.

References

• 1. Antihypertensive and Antihyperlipidemic Activity of Aqueous Methanolic Extract of Rauwolfia Serpentina in Albino Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Treatment of Arterial Hypertension with Rescinnamine , A New Alkaloid Isolated from Rauwolfia Serpentina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Reduction of blood pressure variability by combination therapy in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of morin, a flavonoid against DOCA-salt hypertensive rats: a dose dependent study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Contribution of salt to arterial wall changes in DOCA hypertension in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Rescinnamine in Cancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530), a rauwolfia alkaloid, has emerged as a molecule of interest in oncology research due to its unique pro-apoptotic mechanism.[1][2] Initially investigated for its antihypertensive properties, recent studies have elucidated its potential as an anticancer agent by inducing cell death through a pathway independent of the commonly mutated p53 tumor suppressor gene.[1] This document provides detailed application notes and experimental protocols for the use of rescinnamine in cancer research, focusing on its mechanism of action, relevant experimental models, and methodologies for assessing its efficacy. A significant challenge in the clinical translation of rescinnamine is its hypotensive side effect, which limits the achievable therapeutic concentrations in vivo.[1][2] Consequently, a primary focus of current research is the development of rescinnamine analogs with reduced cardiovascular effects but retained or enhanced anticancer activity.

Mechanism of Action

Rescinnamine's primary anticancer effect is the induction of apoptosis through the mismatch repair (MMR) protein pathway, specifically by targeting the MSH2/MSH6 heterodimer.[1][3] Unlike conventional DNA damaging agents, rescinnamine is believed to bind to a "death conformation" of the MSH2/MSH6 complex, initiating a downstream apoptotic cascade without causing direct genotoxic insult.[3][4] This signaling pathway culminates in the activation of executioner caspases, such as caspase-3 and caspase-9, leading to programmed cell death.[1]

Below is a diagram illustrating the proposed signaling pathway for rescinnamine-induced apoptosis.

Caption: Proposed signaling pathway of rescinnamine-induced apoptosis.

Quantitative Data Summary

The following tables summarize the available quantitative data on the effects of rescinnamine and its analogs on cancer cell viability.

Table 1: IC50 Values of Rescinnamine and Analogs in HEC59 Endometrial Cancer Cells

Compound	MSH2-deficient HEC59 IC50 (µM)	MSH2-proficient HEC59 (+chr2) IC50 (µM)	MSH2 Dependence (Fold Change)
Rescinnamine	~60	~30	~2.0
Analog 2	~40	~30	~1.3
Analog 5	~50	~35	~1.4
Analog 13	~25	~13	~1.9

Data adapted from computational and synthetic studies aimed at improving rescinnamine's efficacy.[1] The MSH2 dependence is calculated as the ratio of the IC50 in MSH2-deficient cells to that in MSH2-proficient cells. A higher fold change suggests greater reliance on the MSH2 pathway for cytotoxic activity.

Experimental Protocols

Cell Viability Assessment using MTS Assay

This protocol is designed to determine the cytotoxic effects of rescinnamine on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HEC59, A2780, PC-3)

• Complete growth medium (e.g., DMEM/F12 + 10% FBS)

• 96-well microtiter plates

• Rescinnamine stock solution (dissolved in DMSO)

• MTS reagent

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of rescinnamine in complete growth medium. Remove the overnight culture medium from the wells and replace it with 100 µL of the medium containing the desired concentrations of rescinnamine. Include vehicle control wells (medium with DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium only) from all readings. Calculate cell viability as a percentage of the vehicle-treated control. Plot cell viability against rescinnamine concentration to determine the IC50 value.

Apoptosis Detection by Western Blotting for Cleaved Caspase-3

This protocol is used to qualitatively and semi-quantitatively assess the induction of apoptosis by rescinnamine.

Materials:

• Cancer cell lines

• Complete growth medium

• 6-well plates

• Rescinnamine

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against cleaved caspase-3

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with rescinnamine at the desired concentrations for the specified time. Include a vehicle control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against cleaved caspase-3 overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Analyze the band intensities to determine the relative levels of cleaved caspase-3, normalizing to the loading control.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating the anticancer effects of rescinnamine.

References

• 1. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening Assays Involving Rescinnamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530), an indole (B1671886) alkaloid isolated from Rauwolfia serpentina, is recognized for its pharmacological activity, most notably as an antihypertensive agent.[1][2][3] Its primary mechanism of action is the inhibition of the angiotensin-converting enzyme (ACE), a key regulator of blood pressure.[1][2][4] Beyond its cardiovascular effects, recent studies have explored its potential in other therapeutic areas, including oncology.

These application notes provide detailed protocols and data for high-throughput screening (HTS) assays involving Rescinnamine. The information is intended to guide researchers in the design and execution of screens to identify and characterize modulators of its known and potential new biological targets.

Biochemical Assay: Angiotensin-Converting Enzyme (ACE) Inhibition

Application Note:

This biochemical assay is designed for the high-throughput screening of compounds that inhibit the activity of angiotensin-converting enzyme (ACE). The assay is based on the enzymatic cleavage of a synthetic substrate, hippuryl-histidyl-leucine (B1329654) (HHL), by ACE, which releases hippuric acid. The hippuric acid is then quantified colorimetrically. This assay can be used to determine the IC50 value of Rescinnamine and other potential ACE inhibitors.

Experimental Protocol:

Materials and Reagents:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Hippuryl-Histidyl-Leucine (HHL)

• Rescinnamine

• Captopril (positive control)

• Sodium Borate Buffer (pH 8.3)

• 1 M HCl

• Pyridine (B92270)

• Benzene (B151609) Sulfonyl Chloride

• 96-well or 384-well microplates

• Microplate reader

Assay Procedure:

• Compound Preparation: Prepare a stock solution of Rescinnamine in a suitable solvent (e.g., DMSO). Create a serial dilution of the Rescinnamine stock solution to generate a range of concentrations for IC50 determination.

• Assay Plate Preparation: In a microplate, add the Rescinnamine dilutions. Include wells for a positive control (e.g., Captopril) and a negative control (vehicle).

• Enzyme Addition: Add the ACE enzyme solution to all wells except for the blank controls.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow for inhibitor binding to the enzyme.

• Substrate Addition: Initiate the enzymatic reaction by adding the HHL substrate solution to all wells.

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding 1 M HCl.

• Color Development: Add pyridine and benzene sulfonyl chloride to each well. The hippuric acid produced will react to form a yellow-colored product.

• Data Acquisition: Measure the absorbance of each well at 410 nm using a microplate reader.

Data Analysis:

The percentage of ACE inhibition is calculated using the following formula:

% Inhibition = [1 - (Absorbance of sample - Absorbance of blank) / (Absorbance of negative control - Absorbance of blank)] * 100

The IC50 value, the concentration of Rescinnamine that inhibits 50% of ACE activity, can be determined by plotting the percent inhibition against the logarithm of the Rescinnamine concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway Diagram:

Caption: Renin-Angiotensin-Aldosterone System and the inhibitory action of Rescinnamine on ACE.

Cell-Based Assay: Anticancer Activity Screening

Recent research has indicated that Rescinnamine and its derivatives may possess anticancer properties. A common high-throughput method to assess cytotoxicity is the MTS assay, which measures cell viability.

Application Note:

This protocol describes a cell-based high-throughput screening assay to evaluate the cytotoxic effects of Rescinnamine on cancer cell lines. The MTS assay is a colorimetric method that measures the reduction of a tetrazolium compound (MTS) by metabolically active cells to a soluble formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells. This assay can be used to determine the IC50 of Rescinnamine in different cancer cell lines.

Experimental Protocol:

Materials and Reagents:

• Cancer cell lines (e.g., HEC59 MSH2-proficient and MSH2-deficient)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Rescinnamine

• MTS reagent (containing PES)

• 96-well cell culture plates

• Microplate reader

Assay Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Addition: Add serial dilutions of Rescinnamine to the appropriate wells. Include vehicle-treated wells as a negative control.

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTS Reagent Addition: Add MTS reagent to each well.

• Incubation: Incubate the plates for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis:

Cell viability is calculated as a percentage of the vehicle-treated control cells:

% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) * 100

The IC50 value is determined by plotting the percent cell viability against the logarithm of the Rescinnamine concentration and fitting the data to a dose-response curve.

Quantitative Data:

The following table summarizes the approximate IC50 values of Rescinnamine in MSH2-proficient and MSH2-deficient HEC59 cancer cell lines, as derived from graphical data.[5]

Cell Line	IC50 (µM)
HEC59 (MSH2-proficient)	~10
HEC59 (MSH2-deficient)	~20

Experimental Workflow Diagram:

Caption: Workflow for a cell-based MTS assay to determine the cytotoxic effects of Rescinnamine.

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Rescinnamine - Wikipedia [en.wikipedia.org]
• 4. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. researchgate.net [researchgate.net]

Application Note & Protocol: Fluorescence-Based Detection of Rescinnamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine (B1680530) is an indole (B1671886) alkaloid primarily found in Rauwolfia serpentina and other species of the Rauwolfia genus. It is recognized for its antihypertensive properties, which it exerts through the inhibition of the angiotensin-converting enzyme (ACE). The quantification of Rescinnamine in pharmaceutical preparations and biological matrices is crucial for quality control, pharmacokinetic studies, and drug development. Fluorescence spectroscopy, particularly when coupled with High-Performance Liquid Chromatography (HPLC), offers a sensitive and selective method for the analysis of Rescinnamine. This document provides detailed protocols and data for the fluorescence-based detection of Rescinnamine.

Principle of Fluorescence Detection

Rescinnamine possesses native fluorescence, allowing for its detection and quantification using a spectrofluorometer or a fluorescence detector coupled with a chromatography system. The method leverages the principle that Rescinnamine absorbs light at a specific excitation wavelength and emits light at a longer, specific emission wavelength. The intensity of the emitted light is directly proportional to the concentration of Rescinnamine, enabling precise quantification. For selective detection in the presence of similar alkaloids like Reserpine (B192253), specific excitation and emission wavelengths are utilized where the interference from other compounds is minimal[1][2]. Rescinnamine is determined at an excitation wavelength of 330 nm and an emission wavelength of 435 nm, conditions under which Reserpine exhibits no fluorescence[1][2].

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the fluorescence detection of Rescinnamine. For comparative purposes, data from a highly sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method is also included.

Parameter	HPLC with Fluorescence Detection (HPLC-FLD)	UPLC-MS/MS
Excitation Wavelength (λex)	330 nm[1][2][3]	Not Applicable
Emission Wavelength (λem)	435 nm[1][2][3]	Not Applicable
Linearity Range	Not explicitly stated in available literature	0.27 - 300 ng/mL[4]
Lower Limit of Quantification (LLOQ)	Not explicitly stated in available literature	0.27 ng/mL[4]
Recovery	Not explicitly stated for Rescinnamine alone	64.9 - 81.7%[4]
Precision (Intra- and Inter-day)	Not explicitly stated in available literature	≤9.6%[4]
Accuracy (Intra- and Inter-day)	Not explicitly stated in available literature	91.2 - 108.1%[4]

Signaling Pathway of Rescinnamine

Rescinnamine functions as an antihypertensive agent by inhibiting the Angiotensin-Converting Enzyme (ACE)[5][6][7]. This enzyme plays a critical role in the Renin-Angiotensin-Aldosterone System (RAAS), which regulates blood pressure. The diagram below illustrates the mechanism of action of Rescinnamine.

References

• 1. Determination of reserpine and rescinnamine in Rauwolfia serpentina preparations by liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Technical Notes & Optimization

Rescinnamine Stability and Degradation in Solution: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of rescinnamine (B1680530) in solution. The information is tailored for professionals engaged in experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: My rescinnamine solution appears to be changing color. What is happening?

A1: Rescinnamine is known to be sensitive to light and will darken over time, a process that is accelerated when it is in solution.[1] This color change is a visual indicator of degradation. It is crucial to minimize light exposure during your experiments by using amber vials or covering your containers with aluminum foil. For optimal results, it is always recommended to use freshly prepared solutions.[2]

Q2: I am observing unexpected peaks in my chromatogram when analyzing a rescinnamine solution. What could be the cause?

A2: The appearance of new peaks in your chromatogram likely indicates the formation of degradation products. Rescinnamine can degrade under various conditions, including exposure to acidic or basic environments, oxidation, heat, and light. To identify the cause, it is recommended to conduct a forced degradation study. This involves intentionally subjecting rescinnamine solutions to these stress conditions to observe the degradation profile and identify the resulting degradants.

Q3: How can I develop a stability-indicating HPLC method for rescinnamine?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying rescinnamine in the presence of its degradation products. The key is to achieve chromatographic separation between the parent rescinnamine peak and any peaks corresponding to its degradants.

A common approach involves using a reverse-phase C18 column with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol (B129727). A gradient elution may be necessary to resolve all compounds effectively. Fluorescence detection is often employed for the analysis of rescinnamine and related alkaloids, offering high sensitivity and selectivity.[3] For rescinnamine, an excitation wavelength of 330 nm and an emission wavelength of 435 nm can be used for quantification, as its related compound reserpine (B192253) does not fluoresce at these wavelengths.[3]

To validate your method as stability-indicating, you must perform forced degradation studies and demonstrate that the analytical method can separate the main peak from all degradation product peaks.

Q4: What are the typical conditions for a forced degradation study of rescinnamine?

A4: While specific quantitative data for rescinnamine is limited in publicly available literature, a general approach to forced degradation studies can be followed. This involves subjecting rescinnamine solutions to the following stress conditions:

• Acidic Hydrolysis: 0.1 M to 1 M Hydrochloric Acid (HCl) at room temperature and elevated temperatures (e.g., 60°C).

• Basic Hydrolysis: 0.1 M to 1 M Sodium Hydroxide (NaOH) at room temperature and elevated temperatures.

• Oxidative Degradation: 3% to 30% Hydrogen Peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Heating the solution at elevated temperatures (e.g., 60°C, 80°C) in a controlled environment.

• Photolytic Degradation: Exposing the solution to UV and visible light in a photostability chamber.

Samples should be analyzed at various time points to track the degradation of rescinnamine and the formation of degradation products.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Rapid loss of rescinnamine concentration in solution	Photodegradation	- Protect solutions from light using amber vials or by wrapping containers in aluminum foil.- Prepare solutions fresh before use.
pH instability	- Ensure the pH of your solution is controlled, as rescinnamine may be susceptible to acid or base-catalyzed hydrolysis.- Use appropriate buffer systems if pH control is critical for your experiment.
Thermal degradation	- Avoid exposing solutions to high temperatures for extended periods.- Store stock solutions at recommended temperatures (e.g., refrigerated or frozen).
Poor peak shape or resolution in HPLC analysis	Inappropriate mobile phase	- Optimize the mobile phase composition (e.g., organic solvent to buffer ratio, pH).- Consider using a gradient elution to improve separation.
Column degradation	- Use a new or properly maintained HPLC column.- Employ a guard column to protect the analytical column.
Inconsistent analytical results	Solution instability	- Prepare fresh solutions for each experiment, as rescinnamine solutions are known to be unstable.[2]- If storing solutions, perform a stability study to determine the acceptable storage duration and conditions.
Incomplete dissolution	- Ensure complete dissolution of rescinnamine in the chosen solvent. Sonication may be helpful.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study of Rescinnamine

• Preparation of Stock Solution: Prepare a stock solution of rescinnamine in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M HCl. Keep at room temperature and 60°C.

  • Basic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 1 M NaOH. Keep at room temperature and 60°C.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 30% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Keep an aliquot of the stock solution in a temperature-controlled oven at 80°C.

  • Photolytic Degradation: Expose an aliquot of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Time Points: Withdraw samples at initial (t=0), and subsequent time points (e.g., 2, 4, 8, 12, 24 hours).

• Sample Preparation: Before analysis, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with the mobile phase.

• HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Data Presentation

Due to the limited availability of specific quantitative data on rescinnamine degradation in the public domain, the following table provides a template for how researchers can present their findings from forced degradation studies.

Table 1: Illustrative Data Presentation for Rescinnamine Forced Degradation Studies

Stress Condition	Time (hours)	Rescinnamine Assay (%)	No. of Degradation Products	RRT of Major Degradant(s)
1 M HCl (RT)	24	Data	Data	Data
1 M HCl (60°C)	8	Data	Data	Data
1 M NaOH (RT)	24	Data	Data	Data
1 M NaOH (60°C)	8	Data	Data	Data
30% H₂O₂ (RT)	24	Data	Data	Data
Thermal (80°C)	24	Data	Data	Data
Photolytic	24	Data	Data	Data

RRT = Relative Retention Time

Visualizations

Caption: Troubleshooting workflow for identifying the source of unexpected peaks.

Caption: General workflow for a rescinnamine stability study.

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Rescinnamine Solubility Challenges

This guide provides researchers, scientists, and drug development professionals with practical solutions and detailed protocols for overcoming the solubility issues of Rescinnamine (B1680530) in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Rescinnamine?

Rescinnamine is classified as practically insoluble in water[1]. Its calculated water solubility is approximately 0.00349 mg/mL[2]. This low solubility presents a significant challenge for in vitro and in vivo studies that require aqueous buffer systems.

Q2: In which organic solvents can I dissolve Rescinnamine to prepare a stock solution?

Rescinnamine is moderately soluble in several organic solvents, including methanol, benzene, and chloroform[1]. For laboratory purposes, Dimethyl Sulfoxide (DMSO) is a common and effective solvent. While specific quantitative data for Rescinnamine is limited, its structurally similar analog, Reserpine, is soluble in DMSO at concentrations reported to be between 10-50 mg/mL[3][4][5][6]. It is advisable to start with these concentrations as a guideline.

Q3: I've dissolved Rescinnamine in DMSO, but it precipitates when I dilute it into my aqueous buffer. What can I do?

This is a common issue known as "precipitation upon dilution." It occurs because the high concentration of the organic solvent in the stock solution is no longer present to keep the drug dissolved in the final aqueous medium. Here are some troubleshooting steps:

• Lower the Final Concentration: The most straightforward solution is to use a more diluted final concentration of Rescinnamine in your experiment.

• Use an Intermediate Dilution Step: Instead of diluting directly into the final aqueous buffer, try a stepwise dilution with a mixture of the organic solvent and the aqueous buffer.

• Increase the Percentage of Co-solvent: If your experimental system can tolerate it, increase the final percentage of the organic solvent (e.g., DMSO) in the aqueous medium. However, be mindful that high concentrations of organic solvents can be toxic to cells or affect experimental outcomes. For cell-based assays, the final DMSO concentration should typically be kept below 0.5%.

• Explore Solubility Enhancement Techniques: If the above methods are not feasible, you will need to employ more advanced solubilization techniques as detailed in the guides below.

Q4: Are there any stability concerns when storing Rescinnamine solutions?

Yes, Rescinnamine solutions can be unstable and are known to darken over time, especially when exposed to light[1]. It is highly recommended to prepare fresh solutions for each experiment. If storage is necessary, stock solutions in an organic solvent like DMSO should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light[7]. Aqueous solutions are particularly unstable and should not be stored for more than a day[3].

Troubleshooting Guides & Experimental Protocols

This section provides detailed methodologies for enhancing the aqueous solubility of Rescinnamine. A logical workflow for selecting an appropriate method is presented below.

Caption: Workflow for selecting a Rescinnamine solubilization strategy.

Quantitative Solubility Data

The following table summarizes the known solubility of Rescinnamine and its close analog Reserpine in various solvents. This data can be used to guide the preparation of stock solutions.

Compound	Solvent	Solubility	Source(s)
Rescinnamine	Water	Practically Insoluble (<1 mg/mL); ~0.00349 mg/mL (calculated)	[1][2]
Methanol	Moderately Soluble	[1]
Chloroform	Moderately Soluble	[1]
DMSO	Soluble (Exact value not specified)
Reserpine	Water	Sparingly Soluble	[3]
(analog)	DMSO	~10 - 50 mg/mL	[3][5]
DMF (Dimethylformamide)	~20 mg/mL	[3][6]
DMF:PBS (pH 7.2) (1:5)	~0.1 mg/mL	[3][6]

Method 1: Co-solvency

This is the simplest method, involving the addition of a water-miscible organic solvent to the aqueous medium to increase the solubility of a lipophilic drug.

• Common Co-solvents: Polyethylene Glycol 300 (PEG 300), Polyethylene Glycol 400 (PEG 400), Propylene Glycol (PG), Ethanol (B145695), and Glycerin.

• Advantages: Simple to implement, can significantly increase solubility.

• Disadvantages: Potential for drug precipitation upon dilution. Co-solvents can have biological effects or toxicity at higher concentrations.

Experimental Protocol: Co-solvent Formulation Screening

• Preparation of Co-solvent Mixtures: Prepare a series of aqueous buffers containing different percentages (v/v) of a co-solvent (e.g., 5%, 10%, 20%, 50% PEG 400 in Phosphate Buffered Saline (PBS)).

• Saturation: Add an excess amount of Rescinnamine powder to a fixed volume (e.g., 1 mL) of each co-solvent mixture in a glass vial.

• Equilibration: Seal the vials and place them on a rotator or shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved drug.

• Quantification: Carefully remove the supernatant and determine the concentration of dissolved Rescinnamine using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Method 2: Surfactant-Mediated Micellar Solubilization

Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), form micelles that can encapsulate poorly soluble drugs in their hydrophobic core, thereby increasing their apparent solubility in water.

• Common Surfactants: Polysorbate 80 (Tween® 80), Polysorbate 20 (Tween® 20), Cremophor® EL.

• Advantages: High solubilizing capacity for many lipophilic compounds.

• Disadvantages: Surfactants can have their own biological effects and may interfere with certain assays.

Experimental Protocol: Solubilization with Polysorbate 80

• Prepare Surfactant Solutions: Create a series of aqueous buffer solutions containing various concentrations of Polysorbate 80 (e.g., 0.1%, 0.5%, 1.0%, and 2.0% w/v).

• Drug Addition: Add an excess amount of Rescinnamine powder to each surfactant solution.

• Equilibration: Vigorously vortex the mixtures and then allow them to equilibrate on a shaker at a constant temperature for 48 hours, protected from light.

• Analysis: Centrifuge the samples to remove undissolved material and quantify the Rescinnamine concentration in the supernatant via HPLC.

Method 3: Cyclodextrin Inclusion Complexation

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity. They can encapsulate "guest" molecules like Rescinnamine, forming an inclusion complex that has greatly enhanced aqueous solubility.

• Common Cyclodextrins: β-Cyclodextrin (β-CD), Hydroxypropyl-β-Cyclodextrin (HP-β-CD), Sulfobutylether-β-Cyclodextrin (SBE-β-CD).

• Advantages: Forms stable complexes, low toxicity, can improve drug stability.

• Disadvantages: Limited by the size of the CD cavity and the stoichiometry of complexation.

Experimental Protocol: Preparation of a Rescinnamine/HP-β-CD Complex by Co-precipitation [8][9]

• Molar Ratio Determination: Based on phase solubility studies (or starting with a 1:1 molar ratio), calculate the required amounts of Rescinnamine and HP-β-CD.

• Dissolution: Dissolve the calculated amount of HP-β-CD in a minimal amount of purified water with heating (e.g., 50-60°C) and stirring.

• Guest Addition: In a separate container, dissolve the Rescinnamine in a small volume of a suitable organic solvent (e.g., ethanol or acetone).

• Complexation: Slowly add the Rescinnamine solution dropwise to the aqueous HP-β-CD solution under continuous stirring.

• Precipitation & Maturation: Allow the mixture to cool slowly to room temperature and then continue stirring for several hours (e.g., 12-24 hours) to allow for complex formation and precipitation.

• Isolation: Collect the precipitated complex by filtration or centrifugation.

• Washing & Drying: Wash the collected solid with a small amount of cold water or the organic solvent used, and then dry it under vacuum to obtain a powder.

• Confirmation: The formation of the inclusion complex should be confirmed using techniques such as Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD), or Nuclear Magnetic Resonance (NMR) spectroscopy.

Method 4: Nanoparticle Formulation by Nanoprecipitation

This technique involves dissolving the drug and a polymer in an organic solvent, and then adding this solution to an aqueous non-solvent, causing the polymer and encapsulated drug to precipitate as nanoparticles.

• Common Polymers: Poly(lactic-co-glycolic acid) (PLGA), Polylactic acid (PLA).

• Common Stabilizers: Poloxamers, Polysorbate 80.

• Advantages: Can significantly increase solubility and bioavailability, allows for controlled release.

• Disadvantages: More complex formulation process, requires specialized characterization (e.g., particle size analysis).

Experimental Protocol: Nanoprecipitation (Solvent Displacement) Method [10][11][12]

• Organic Phase Preparation: Dissolve a specific amount of Rescinnamine and a biodegradable polymer (e.g., 5-10 mg of Rescinnamine and 50 mg of PLGA) in a water-miscible organic solvent (e.g., 5 mL of acetone).

• Aqueous Phase Preparation: Prepare an aqueous solution (e.g., 10 mL of purified water) containing a stabilizer (e.g., 1% w/v Polysorbate 80).

• Nanoprecipitation: Under moderate magnetic stirring, inject the organic phase into the aqueous phase using a syringe with a fine needle. A milky suspension should form instantaneously.

• Solvent Evaporation: Continue stirring the suspension at room temperature for several hours (or use a rotary evaporator) to remove the organic solvent.

• Purification (Optional): Nanoparticles can be purified from the free drug and excess surfactant by centrifugation and resuspension in purified water.

• Characterization: The resulting nanoparticle suspension should be characterized for particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS). Drug loading and encapsulation efficiency should also be determined.

Signaling Pathway

Rescinnamine functions as an Angiotensin-Converting Enzyme (ACE) inhibitor, targeting the Renin-Angiotensin-Aldosterone System (RAAS), a critical pathway for blood pressure regulation[2][13][14][15].

Caption: The Renin-Angiotensin-Aldosterone System and the inhibitory action of Rescinnamine.

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. apexbt.com [apexbt.com]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. oatext.com [oatext.com]
• 9. investigo.biblioteca.uvigo.es [investigo.biblioteca.uvigo.es]
• 10. Nanoprecipitation Method: Significance and symbolism [wisdomlib.org]
• 11. kinampark.com [kinampark.com]
• 12. Nanoprecipitation process: From encapsulation to drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rescinnamine - Wikipedia [en.wikipedia.org]
• 14. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 15. ClinPGx [clinpgx.org]

Optimizing Rescinnamine Dosage for In Vitro Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Rescinnamine (B1680530) dosage for in vitro experiments. Find answers to frequently asked questions and troubleshoot common issues to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Rescinnamine in a cellular context?

Rescinnamine is an indole (B1671886) alkaloid with multiple known mechanisms of action. Primarily, it functions as an angiotensin-converting enzyme (ACE) inhibitor[1][2][3]. In the context of cancer research, Rescinnamine has been shown to induce MSH2/MSH6-dependent apoptosis, a cell death pathway that can be independent of p53 status[4][5][6][7]. Additionally, it is known to be an inhibitor of Vesicular Monoamine Transporter 2 (VMAT2), which is involved in the packaging of monoamine neurotransmitters into synaptic vesicles[8][9][10][11].

Q2: What is a typical effective concentration range for Rescinnamine in in vitro experiments?

The effective concentration of Rescinnamine can vary significantly depending on the cell line and the experimental endpoint. However, published studies indicate that its cytotoxic effects are often observed in the micromolar (µM) range[7]. It is crucial to perform a dose-response study to determine the optimal concentration for your specific cell type and experimental conditions. A typical starting point for such a study could be a broad range from nanomolar (nM) to low micromolar concentrations.

Q3: How should I prepare a stock solution of Rescinnamine?

Rescinnamine is sparingly soluble in water but is moderately soluble in organic solvents like methanol, chloroform, and benzene[2]. For in vitro experiments, it is common practice to prepare a high-concentration stock solution in a solvent such as dimethyl sulfoxide (B87167) (DMSO) and then dilute it to the final working concentration in the cell culture medium.

Q4: How stable is Rescinnamine in solution?

Rescinnamine solutions are sensitive to light and can degrade over time. It is recommended to prepare fresh solutions for each experiment or to store stock solutions at -20°C in small, single-use aliquots, protected from light[2][12].

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of Rescinnamine in culture medium	The final concentration of the organic solvent (e.g., DMSO) is too high. The concentration of Rescinnamine exceeds its solubility limit in the aqueous medium.	Ensure the final solvent concentration in the culture medium is low (typically ≤ 0.5%) to avoid solvent toxicity and precipitation. Prepare intermediate dilutions of the stock solution in a serum-free medium before adding to the cell culture.
Inconsistent results in cell viability assays	Degradation of Rescinnamine in solution. Inaccurate pipetting of the compound. Variation in cell seeding density.	Prepare fresh dilutions of Rescinnamine for each experiment from a frozen stock. Use calibrated pipettes and ensure thorough mixing. Standardize cell seeding protocols to ensure uniform cell numbers across wells.
High background in colorimetric/fluorometric assays	Interference from Rescinnamine itself. Phenol (B47542) red in the culture medium interfering with absorbance readings.	Run a "compound-only" control (Rescinnamine in media without cells) to check for direct interaction with the assay reagents[13]. Use phenol red-free medium for the duration of the assay to avoid spectral overlap[13].
Unexpected cell morphology changes	Solvent toxicity. Off-target effects of Rescinnamine at high concentrations.	Include a vehicle control (medium with the same concentration of solvent used to dissolve Rescinnamine) to assess the effect of the solvent on cell morphology. Perform a thorough literature review for known off-target effects in your cell model.

Experimental Protocols

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is often used as a measure of cell viability[14].

Materials:

• Cells of interest

• 96-well culture plates

• Rescinnamine stock solution

• Complete culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO2 incubator at 37°C[13][15].

• Compound Treatment: The next day, treat the cells with a range of Rescinnamine concentrations. Include a vehicle control (solvent only) and a no-treatment control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals[13][16][17].

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution to each well to dissolve the purple formazan crystals[13][16]. Gently agitate the plate to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance[14].

Cell Viability Assessment: Trypan Blue Exclusion Assay

The Trypan Blue exclusion assay is a dye exclusion method used to count viable cells. Live cells with intact membranes exclude the dye, while dead cells with compromised membranes take it up and appear blue[18][19][20].

Materials:

• Cell suspension

• Trypan Blue solution (0.4%)

• Phosphate-Buffered Saline (PBS) or serum-free medium

• Hemocytometer

• Microscope

Protocol:

• Cell Preparation: After treating cells with Rescinnamine for the desired time, collect the cells and centrifuge to form a pellet.

• Resuspension: Resuspend the cell pellet in a known volume of PBS or serum-free medium. It is important to use a serum-free solution as serum proteins can be stained by Trypan Blue, leading to inaccurate results[19][21].

• Staining: Mix a small volume of the cell suspension with an equal volume of 0.4% Trypan Blue solution (1:1 ratio)[18][19].

• Incubation: Allow the mixture to incubate for 3-5 minutes at room temperature[19][21]. Avoid longer incubation times as this can lead to the staining of viable cells.

• Cell Counting: Load 10 µL of the stained cell suspension into a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculation: Calculate the percentage of viable cells using the following formula:

  • % Viable Cells = (Number of unstained cells / Total number of cells) x 100[18]

Visualizations

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rescinnamine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Transport and inhibition mechanism for VMAT2-mediated synaptic vesicle loading of monoamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scientists Reveal VMAT2 Transport and Inhibition Mechanisms by Cryo-EM----Chinese Academy of Sciences [english.cas.cn]
• 10. The vesicular monoamine transporter 2: an underexplored pharmacological target - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural mechanisms for VMAT2 inhibition by tetrabenazine [elifesciences.org]
• 12. selleckchem.com [selleckchem.com]
• 13. benchchem.com [benchchem.com]
• 14. 2.7. Assessment of Cell Viability: Trypan Blue Exclusion and MTT Assay [bio-protocol.org]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 16. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Trypan Blue Exclusion | Thermo Fisher Scientific - TR [thermofisher.com]
• 19. Trypan Blue Exclusion Test of Cell Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Trypan Blue Assay Protocol | Technical Note 181 [denovix.com]
• 21. Trypan Blue Staining Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Technical Support Center: HPLC Analysis of Rescinnamine

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of rescinnamine (B1680530).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guidance for resolving specific problems encountered during the HPLC analysis of rescinnamine.

Peak Shape Problems

Q1: Why is my rescinnamine peak tailing?

A1: Peak tailing for rescinnamine, a basic compound, is a common issue in reversed-phase HPLC.[1] It is often caused by secondary interactions between the analyte and the stationary phase.[2] Here are the primary causes and solutions:

• Silanol (B1196071) Interactions: Free silanol groups on the surface of silica-based columns can interact with the basic functional groups of rescinnamine, leading to peak tailing.[2][3]

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2-3) can protonate the silanol groups, reducing their interaction with the protonated rescinnamine.[4][5]

  • Solution 2: Use an End-Capped Column: Employ a column that has been "end-capped," a process that chemically derivatizes most of the free silanol groups, minimizing these secondary interactions.[1][3]

  • Solution 3: Increase Buffer Strength: A higher buffer concentration (e.g., 10-50 mM) can help to mask the residual silanol groups.[4]

• Column Overload: Injecting too much sample can saturate the column, leading to peak distortion.

  • Solution: Reduce the sample concentration or injection volume.

• Column Degradation: The stationary phase can degrade over time, especially when using aggressive mobile phases or operating at high temperatures.

  • Solution: Replace the column with a new one of the same type.[4] Consider using a guard column to protect the analytical column.

Q2: My rescinnamine peak is broad. What could be the cause?

A2: Broad peaks can significantly impact resolution and sensitivity. Potential causes include:

• Extra-Column Volume: Excessive tubing length or a large detector cell volume can lead to band broadening.[4]

  • Solution: Use tubing with a narrow internal diameter and ensure all connections are secure and have minimal dead volume.[3]

• Low Mobile Phase Flow Rate: A flow rate that is too low can increase peak broadening.

  • Solution: Optimize the flow rate for your column dimensions and particle size.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the peak to broaden.

  • Solution: Whenever possible, dissolve the sample in the mobile phase.[6]

Retention Time Issues

Q3: The retention time for my rescinnamine peak is shifting between injections. Why is this happening?

A3: Retention time shifts can be sudden or gradual and can compromise peak identification and integration.[7]

• Inadequate Column Equilibration: If the column is not properly equilibrated with the mobile phase before injection, retention times can drift, especially in gradient elution.[8]

  • Solution: Ensure the column is equilibrated for a sufficient time between runs until a stable baseline is achieved.

• Changes in Mobile Phase Composition: Inaccurate preparation or evaporation of the organic solvent in the mobile phase can alter its elution strength, causing retention time shifts.[9]

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs covered.

• Fluctuating Column Temperature: Temperature variations can affect the viscosity of the mobile phase and the kinetics of partitioning, leading to changes in retention time.[6]

  • Solution: Use a column oven to maintain a constant and consistent temperature.

• Pump Issues: Leaks in the pump seals or faulty check valves can lead to an inconsistent flow rate, directly impacting retention times.[10]

  • Solution: Perform regular pump maintenance, including checking for leaks and replacing seals as needed.

Resolution Problems

Q4: I am having difficulty separating rescinnamine from a co-eluting peak, such as reserpine (B192253). How can I improve the resolution?

A4: Rescinnamine and reserpine are structurally similar and may elute close to each other.[11][12] Improving resolution is key for accurate quantification.

• Optimize Mobile Phase Composition: Adjusting the solvent strength (the ratio of organic to aqueous solvent) can alter the selectivity and improve separation.[13]

  • Solution 1 (Reversed-Phase): Decrease the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) to increase retention and potentially improve separation.

  • Solution 2 (Normal-Phase): In normal-phase chromatography, adjusting the composition of the mobile phase (e.g., methanol) can also impact resolution.[12]

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, changing the column chemistry can provide different selectivity.

  • Solution: If you are using a standard C18 column, consider trying a column with a different stationary phase (e.g., a phenyl-hexyl or a polar-embedded phase) that may offer different interactions with the analytes.

• Adjusting Other Parameters:

  • Temperature: Changing the column temperature can sometimes affect the selectivity between two closely eluting peaks.

  • Flow Rate: Lowering the flow rate can increase column efficiency and improve resolution, though it will also increase the run time.

• Utilize a Different Detection Technique: If chromatographic separation is challenging, using a more selective detection method can allow for quantification even with co-eluting peaks.

  • Solution: Fluorescence detection can be used to individually quantify reserpine and rescinnamine by using different excitation and emission wavelengths, as they have distinct fluorescence properties.[11][12] UPLC-MS/MS also offers high selectivity for quantification.[14][15]

Detection and Sensitivity Issues

Q5: I am observing a low signal or no peak for my rescinnamine standard. What are the potential causes?

A5: Low sensitivity can be due to a variety of factors, from instrument settings to sample degradation.[16]

• Incorrect Detector Settings: The detector may not be set to the optimal wavelength for rescinnamine.

  • Solution (UV Detection): While a specific UV maximum for rescinnamine isn't prominently cited in the initial search, related alkaloids are detected around 280 nm.[17] It is advisable to determine the UV maximum of your rescinnamine standard.

  • Solution (Fluorescence Detection): For fluorescence detection, rescinnamine is determined at an excitation wavelength of 330 nm and an emission wavelength of 435 nm.[11][12]

• Sample Degradation: Rescinnamine may degrade, especially when exposed to light or certain pH conditions.[18]

  • Solution: Prepare fresh standards and samples regularly. Store stock solutions in a cool, dark place.

• System Leaks: A leak in the system can lead to a loss of sample before it reaches the detector.

  • Solution: Carefully inspect all fittings and connections for any signs of leakage.

Data Presentation

Table 1: Summary of HPLC and UPLC Methods for Rescinnamine Analysis

Parameter	Method 1 (HPLC - Fluorescence)	Method 2 (UPLC-MS/MS)
Column	Normal-phase column[11][12]	Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 µm)[14][15]
Mobile Phase	Methanol (can be modified with 1-pentanesulfonic acid sodium salt solution)[12]	Acetonitrile:Water:Formic Acid (60:40:0.1, v/v/v)[14][15]
Flow Rate	Not specified	0.2 mL/min[14][15]
Temperature	Not specified	40°C[14]
Detector	Fluorescence Detector[11][12]	Triple-quadrupole Mass Spectrometer (ESI positive mode)[14][15]
Detection Wavelengths/Transitions	Excitation: 330 nm, Emission: 435 nm[11][12]	Precursor to product ion transition: m/z 635.34 > 221.03[14][15]

Experimental Protocols

Protocol 1: HPLC Analysis of Rescinnamine with Fluorescence Detection (Based on Cieri, 1987)

This protocol is adapted from a method for the determination of rescinnamine in Rauwolfia serpentina preparations.[11]

• Sample Preparation (Extraction from a solid matrix): a. Disperse the sample in methanol. b. Add 0.5N H2SO4. c. Extract the mixture with chloroform (B151607) (5 x 30 mL portions). d. Purify the extract on a Celite-0.1N NaOH column. e. Collect the eluates in 50 mL of methanol. f. Completely remove the chloroform.

• Chromatographic Conditions:

  • Column: Normal-phase HPLC column.

  • Mobile Phase: Methanol.

  • Detector: Fluorescence detector.

  • Settings for Rescinnamine: Excitation wavelength: 330 nm, Emission wavelength: 435 nm.

• Analysis: a. Inject the prepared sample into the HPLC system. b. Monitor the chromatogram for the rescinnamine peak. c. Quantify the peak area against a standard curve prepared from a certified rescinnamine reference standard.

Protocol 2: UPLC-MS/MS Analysis of Rescinnamine in Plasma (Based on Iqbal et al., 2013)

This protocol is for the simultaneous determination of rescinnamine and other indole (B1671886) alkaloids in human plasma.[14][15]

• Sample Preparation (Protein Precipitation): a. To a plasma sample, add acetonitrile to precipitate the proteins. b. Vortex and centrifuge the sample. c. Collect the supernatant for analysis.

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).

  • Mobile Phase: Acetonitrile:Water:Formic Acid (60:40:0.1, v/v/v).

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Rescinnamine: Monitor the transition from the precursor ion (m/z 635.34) to the product ion (m/z 221.03).

• Analysis: a. Inject the prepared supernatant into the UPLC-MS/MS system. b. Quantify rescinnamine based on the peak area of the specified MRM transition relative to an internal standard.

Mandatory Visualization

Caption: Troubleshooting workflow for common HPLC issues.

Caption: General experimental workflow for HPLC analysis.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromtech.com [chromtech.com]
• 4. uhplcs.com [uhplcs.com]
• 5. agilent.com [agilent.com]
• 6. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Why is my LC Retention Time Shifting? [restek.com]
• 11. Determination of reserpine and rescinnamine in Rauwolfia serpentina preparations by liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mastelf.com [mastelf.com]
• 14. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. asianpubs.org [asianpubs.org]
• 18. researchgate.net [researchgate.net]

Light sensitivity and proper storage of Rescinnamine

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Rescinnamine (B1680530). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments, with a focus on its light sensitivity and proper storage.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Rescinnamine powder, which was initially a white to cream color, has started to darken. What is the cause?

A1: Rescinnamine is known to be sensitive to light. The darkening of the powder is a common sign of photodegradation.[1] This process occurs slowly when the compound is in its solid state but can be accelerated by exposure to light, especially UV light. To prevent this, always store Rescinnamine powder in amber or opaque containers to protect it from light.

Q2: I've noticed a significant loss of activity in my Rescinnamine solution that was prepared a few days ago. What could be the reason?

A2: Rescinnamine degrades more rapidly when in solution compared to its solid form, particularly when exposed to light.[1] It is recommended to prepare Rescinnamine solutions fresh for each experiment. If a stock solution must be stored, it should be kept in a refrigerator, protected from light (e.g., in an amber vial or a vial wrapped in aluminum foil), and for the shortest duration possible. Solutions are generally unstable and should be prepared fresh.[2]

Q3: What are the optimal storage conditions for Rescinnamine?

A3: To ensure the stability and integrity of Rescinnamine, it should be stored in a refrigerator and protected from light.[3] While a specific temperature range is not consistently cited, standard refrigeration temperatures (2°C to 8°C) are advisable. The compound should be kept in well-sealed containers to protect it from moisture.

Q4: My Rescinnamine solution appears cloudy or has formed a precipitate. What should I do?

A4: Cloudiness or precipitation can indicate several issues, including degradation, poor solubility, or contamination. Given Rescinnamine's instability in solution, precipitation could be due to the formation of insoluble degradation products. It is recommended to discard the solution and prepare a fresh one using a high-purity solvent. Ensure the solvent is appropriate for your experimental needs and that the concentration of Rescinnamine does not exceed its solubility limit.

Q5: How can I monitor the degradation of Rescinnamine in my samples?

A5: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, is essential for monitoring the degradation of Rescinnamine.[4] Such a method can separate the intact Rescinnamine from its degradation products, allowing for accurate quantification of the remaining active compound.

Data on Light Sensitivity and Storage

Due to the limited availability of public quantitative data on the photodegradation of Rescinnamine, the following table provides a qualitative and illustrative summary of its stability under various conditions based on available information.

Condition	Form	Light Exposure	Temperature	Expected Stability	Observations
1	Solid Powder	Protected from light (in amber vial)	Refrigerated (2-8°C)	High	No significant change in color or purity.
2	Solid Powder	Exposed to ambient light	Room Temperature	Low to Moderate	Gradual darkening of the powder over time.[1]
3	In Solution	Protected from light (in amber vial)	Refrigerated (2-8°C)	Low	More stable than solutions at room temp, but fresh preparation is still recommended.[2]
4	In Solution	Exposed to ambient light	Room Temperature	Very Low	Rapid degradation and darkening of the solution.[1]

Experimental Protocols

Protocol: Photostability Testing of Rescinnamine

This protocol is adapted from the ICH Q1B guidelines for photostability testing of new drug substances.[5][6]

Objective: To evaluate the stability of Rescinnamine when exposed to light.

Materials:

• Rescinnamine (solid powder)

• Solvent (e.g., methanol (B129727) or another appropriate solvent)

• Photostability chamber equipped with a light source that provides both visible and UV light (e.g., a xenon lamp or a metal halide lamp)

• Calibrated radiometer and lux meter

• Chemically inert and transparent containers (e.g., quartz or borosilicate glass vials)

• Light-protective containers (e.g., amber glass vials or vials wrapped in aluminum foil) for dark controls

• HPLC system with a suitable detector (e.g., UV or fluorescence) and a validated stability-indicating method

Methodology:

• Sample Preparation:

  • Solid State: Place a thin layer of Rescinnamine powder in a chemically inert, transparent container.

  • Solution State: Prepare a solution of Rescinnamine in a suitable solvent at a known concentration and place it in a chemically inert, transparent container.

  • Dark Control: Prepare identical samples (both solid and solution) but protect them from light by wrapping the containers in aluminum foil or using amber vials. These will serve as dark controls to separate light-induced degradation from thermal degradation.

• Light Exposure:

  • Place the samples and the dark controls in the photostability chamber.

  • Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[5][6]

  • Monitor the temperature of the chamber and, if necessary, use a cooling system to maintain a constant temperature.

• Sample Analysis:

  • At appropriate time intervals during the light exposure, withdraw samples (and corresponding dark controls).

  • Visually inspect the samples for any changes in physical properties, such as color.

  • Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of Rescinnamine and to detect the formation of any degradation products.

• Data Analysis:

  • Calculate the percentage of Rescinnamine remaining at each time point for both the exposed samples and the dark controls.

  • Compare the results from the light-exposed samples to those of the dark controls to determine the extent of photodegradation.

Visualizations

Caption: Logical workflow for the proper storage of Rescinnamine to prevent degradation.

Caption: Experimental workflow for assessing the photostability of Rescinnamine.

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. snscourseware.org [snscourseware.org]
• 3. ICH Official web site : ICH [ich.org]
• 4. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]

Addressing batch-to-batch variability of Rescinnamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing the batch-to-batch variability of rescinnamine (B1680530). Our resources include troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to ensure consistency and accuracy in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is rescinnamine and what is its primary mechanism of action?

Rescinnamine is a naturally occurring indole (B1671886) alkaloid extracted from plant species of the Rauwolfia genus, most notably Rauwolfia serpentina[1][2][3]. It is structurally similar to reserpine (B192253). Its primary and most well-characterized mechanism of action is the inhibition of the angiotensin-converting enzyme (ACE)[4]. ACE is a critical enzyme in the renin-angiotensin system (RAS), responsible for converting angiotensin I to the potent vasoconstrictor angiotensin II. By inhibiting ACE, rescinnamine leads to reduced levels of angiotensin II, resulting in vasodilation and a decrease in blood pressure[4].

Q2: We are observing significant differences in experimental outcomes between different lots of rescinnamine. What are the potential causes for this batch-to-batch variability?

Batch-to-batch variability of rescinnamine, a natural product, can stem from several factors throughout the supply chain, from raw material to the final product:

• Source Plant Material: The concentration of rescinnamine and other alkaloids in Rauwolfia serpentina can be influenced by environmental and agronomic factors such as climate, geographical location, harvest time, and storage conditions of the plant material[2][3].

• Extraction and Purification Processes: Variations in the methods used for extraction, fractionation, and purification can lead to different impurity profiles between batches. The efficiency of separating rescinnamine from structurally similar alkaloids like reserpine can vary[5].

• Impurity Profile: The presence of other co-extracted phytochemicals from Rauwolfia serpentina, such as other alkaloids (e.g., reserpine, ajmaline, yohimbine), flavonoids, tannins, and saponins, can differ between batches[2][3][6]. These impurities may have their own biological activities that could influence experimental results.

• Degradation Products: Rescinnamine is known to be sensitive to light and can degrade over time, especially when in solution[1]. Exposure to acidic or basic conditions, as well as oxidizing agents, can also lead to the formation of degradation products that may have altered activity.

• Physical Properties: Differences in the physical form of the powder (e.g., particle size, crystallinity) between batches can affect its solubility and dissolution rate in experimental media.

Q3: How should I properly store and handle rescinnamine to minimize degradation and variability?

To ensure the stability and consistency of rescinnamine, proper storage and handling are crucial:

• Storage of Solid Compound: Store solid rescinnamine in a cool, dry, and dark place. It is sensitive to light and will darken upon exposure, a process that is accelerated in solution[1].

• Solution Preparation and Storage: It is recommended to prepare fresh solutions for each experiment. If a stock solution must be prepared, it should be stored in a tightly sealed, light-protecting vial at -20°C. Avoid repeated freeze-thaw cycles.

• Solvent Selection: Rescinnamine is practically insoluble in water but is moderately soluble in solvents like methanol, benzene, and chloroform[1]. For cell culture experiments, dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing concentrated stock solutions[7][8].

Q4: I am having trouble dissolving rescinnamine for my cell culture experiments. What is the recommended procedure?

Rescinnamine's poor aqueous solubility can be a challenge. Here is a recommended procedure for preparing solutions for cell culture:

• Prepare a High-Concentration Stock Solution in DMSO: Dissolve the rescinnamine powder in 100% anhydrous, sterile DMSO to create a concentrated stock solution (e.g., 10 mM). Gentle warming (to 37°C) or sonication can aid in dissolution[8]. Ensure the final DMSO concentration in your cell culture medium is non-toxic to your cells, typically below 0.5%, with 0.1% being preferable for sensitive cell lines[7].

• Perform a Two-Step Dilution: To avoid precipitation when adding the DMSO stock to your aqueous cell culture medium, perform a two-step dilution. First, dilute the DMSO stock solution with a small volume of pre-warmed (37°C) serum-free medium or phosphate-buffered saline (PBS). Mix gently.

• Final Dilution: Add the intermediate dilution to the final volume of your complete cell culture medium to achieve the desired working concentration.

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO used to dissolve the rescinnamine.

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in cell viability assays.

Potential Cause	Troubleshooting Step
Batch-to-batch variability in purity and impurity profile	Request a Certificate of Analysis (CoA) for each batch to compare purity and impurity profiles. If possible, perform your own analytical characterization (e.g., by HPLC) to confirm the identity and purity.
Degradation of rescinnamine	Prepare fresh stock solutions for each experiment. Protect all solutions from light. Perform a stability study of your stock solution under your storage conditions.
Inconsistent cell culture conditions	Standardize cell passage number, seeding density, and incubation times. Ensure consistent CO2 levels, temperature, and humidity in your incubator.
Variations in assay protocol	Use a consistent protocol for your cell viability assay (e.g., MTS, MTT), including incubation times with the reagent and the compound. Ensure thorough mixing of reagents.
Compound precipitation in media	Visually inspect your treatment wells for any signs of precipitation. If observed, optimize your dilution method as described in the solubility FAQ.

Issue 2: Unexpected or off-target effects in experiments.

Potential Cause	Troubleshooting Step
Presence of other bioactive impurities	As rescinnamine is a natural product, it may contain other alkaloids from Rauwolfia that have their own biological effects. Use the highest purity rescinnamine available. If possible, test for the presence of common related alkaloids like reserpine.
Rescinnamine's known off-target activities	Besides ACE inhibition, rescinnamine is known to induce MSH2-dependent apoptosis in cancer cells[9][10]. Be aware of this and other potential off-target effects when interpreting your data. Consider using specific inhibitors for other pathways to delineate the observed effects.
Cell line-specific responses	The biological response to rescinnamine can vary significantly between different cell lines. Characterize the response in your specific cell model.

Data Presentation

Table 1: Analytical Method Validation Parameters for Rescinnamine Quantification

This table summarizes typical performance characteristics of a UPLC-MS/MS method for the quantification of rescinnamine in human plasma.

Parameter	Value	Reference
Linearity Range	0.27–300 ng/mL	[11]
Lower Limit of Quantification (LLOQ)	0.27 ng/mL	[11]
Intraday Precision (%CV)	≤ 9.6%	[11]
Interday Precision (%CV)	≤ 9.6%	[11]
Intraday Accuracy (% Recovery)	91.2–108.1%	[11]
Interday Accuracy (% Recovery)	91.2–108.1%	[11]

Table 2: Reported IC50 Values of Rescinnamine in Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) of rescinnamine can vary depending on the cell line and experimental conditions.

Cell Line	Assay	Incubation Time	IC50 (µM)	MSH2 Status	Reference
HEC59	MTS	Not specified	~60	Deficient	[12]
HEC59(2)	MTS	Not specified	~40	Proficient	[12]
A2780 (cisplatin-resistant)	Cell Viability	Not specified	~50	Not specified	[9]

Experimental Protocols

Protocol 1: In Vitro Angiotensin-Converting Enzyme (ACE) Inhibition Assay

This protocol is adapted from standard spectrophotometric methods for measuring ACE activity.

Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Hippuryl-L-histidyl-L-leucine (HHL) as substrate

• Rescinnamine (test inhibitor) and Captopril (positive control)

• Assay buffer: 0.1 M sodium borate (B1201080) buffer containing 0.3 M NaCl, pH 8.3

• 1 M HCl

• Ethyl acetate (B1210297)

• 96-well UV-transparent microplate

• Microplate reader capable of measuring absorbance at 228 nm

Procedure:

• Prepare Solutions:

  • Dissolve ACE in the assay buffer to a final concentration of 2 mU/mL.

  • Dissolve HHL in the assay buffer to a final concentration of 5 mM.

  • Prepare a stock solution of rescinnamine in DMSO and serially dilute it in the assay buffer to achieve a range of test concentrations. Prepare similar dilutions for Captopril.

• Assay Reaction:

  • In a 96-well plate, add 20 µL of the rescinnamine or Captopril dilutions to the respective wells. For the 100% activity control, add 20 µL of assay buffer.

  • Add 20 µL of the ACE solution to all wells except the blank.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • To initiate the reaction, add 200 µL of the HHL solution to all wells.

  • Incubate the plate at 37°C for 30-60 minutes.

• Stop Reaction and Extraction:

  • Stop the reaction by adding 250 µL of 1 M HCl to each well.

  • Add 1.5 mL of ethyl acetate to each well, mix thoroughly by pipetting, and centrifuge the plate to separate the layers.

  • Carefully transfer 1 mL of the upper ethyl acetate layer to a new 96-well UV-transparent plate.

• Measurement:

  • Evaporate the ethyl acetate in a vacuum concentrator or by gentle nitrogen stream.

  • Re-dissolve the dried hippuric acid in 1 mL of deionized water.

  • Measure the absorbance at 228 nm.

• Calculation:

  • Calculate the percentage of ACE inhibition using the following formula: % Inhibition = [(Absorbancecontrol - Absorbancesample) / Absorbancecontrol] x 100

Protocol 2: Cell Viability Measurement using MTS Assay

This protocol describes a general procedure for assessing the effect of rescinnamine on the viability of adherent cancer cells.

Materials:

• Human cancer cell lines (e.g., HEC59 for MSH2-deficient, HEC59(2) for MSH2-proficient)

• Complete cell culture medium appropriate for the cell line

• Rescinnamine stock solution in DMSO

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• 96-well cell culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of rescinnamine in complete medium from your DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of rescinnamine. Include vehicle control wells (medium with DMSO only) and untreated control wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTS Assay:

  • Add 20 µL of the MTS reagent directly to each well.

  • Incubate the plate for 1-4 hours at 37°C in the incubator. The optimal incubation time may vary depending on the cell type and density.

• Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the media-only blank wells from all other absorbance readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Cell Viability = (Absorbancesample / Absorbancevehicle control) x 100

  • Plot the percentage of cell viability against the rescinnamine concentration and determine the IC50 value using non-linear regression analysis.

Mandatory Visualizations

Workflow for the in vitro ACE inhibition assay.

Rescinnamine's inhibition of the Renin-Angiotensin System.

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistryjournal.in [chemistryjournal.in]
• 3. phytojournal.com [phytojournal.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. lifetein.com [lifetein.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Parameters of Reserpine Analogs That Induce MSH2/MSH6-Dependent Cytotoxic Response - PMC [pmc.ncbi.nlm.nih.gov]

Improving the yield of Rescinnamine extraction from natural sources

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of Rescinnamine (B1680530) extraction from natural sources, primarily Rauwolfia serpentina.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield of Rescinnamine from Rauwolfia serpentina?

The total alkaloid content in Rauwolfia serpentina roots can vary, with reports suggesting a range of 0.8% to 1.3% of dry weight.[1] A collaborative study on a United States Pharmacopeia (USP) standard sample of R. serpentina powder found the average combined content of reserpine (B192253) and rescinnamine to be approximately 0.144%.[2][3] The specific yield of Rescinnamine is a fraction of this total.

Q2: Which solvents are most effective for Rescinnamine extraction?

Q3: What are the critical parameters to control during the extraction process?

Several factors can significantly impact the extraction yield of Rescinnamine:

• Solvent Polarity: Using a solvent with the appropriate polarity is crucial for efficiently dissolving the target alkaloid.

• Temperature: Increasing the extraction temperature can enhance the solubility of Rescinnamine and improve extraction efficiency. However, excessively high temperatures may lead to the degradation of the target compound.[4]

• Extraction Time: The duration of the extraction process should be optimized to ensure complete extraction without causing degradation of Rescinnamine.

• pH of the Extraction Medium: The pH can influence the form of the alkaloid (free base or salt), which in turn affects its solubility in different solvents.

• Particle Size of the Plant Material: Grinding the plant material to a fine powder increases the surface area available for solvent interaction, leading to better extraction efficiency.

Q4: How can the purity of the crude Rescinnamine extract be improved?

Crude extracts typically contain a mixture of alkaloids, pigments, tannins, and other secondary metabolites. To enhance the purity of Rescinnamine, the following techniques are commonly employed:

• Liquid-Liquid Extraction: This method separates compounds based on their differential solubility in two immiscible liquids. For alkaloids, this often involves partitioning between an acidic aqueous solution and an organic solvent.

• Column Chromatography: This is a widely used technique for separating individual alkaloids from a mixture. The choice of stationary phase (e.g., silica (B1680970) gel) and mobile phase is critical for achieving good separation.

• Crystallization: This is often the final step in the purification process to obtain high-purity Rescinnamine crystals. The choice of solvent for crystallization is crucial and may require some experimentation.

Q5: What analytical methods are suitable for quantifying Rescinnamine?

Several analytical techniques can be used for the determination and quantification of Rescinnamine:

• High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection: This is a sensitive and specific method. Rescinnamine can be determined at an excitation wavelength of 330 nm and an emission wavelength of 435 nm.[2][3] At these wavelengths, reserpine (a commonly co-extracted alkaloid) is non-fluorescent, allowing for selective quantification.[2][3]

• Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS): This is a highly sensitive and selective method suitable for detecting and quantifying low concentrations of Rescinnamine.[5][6]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Extraction Yield	Improper Solvent Selection: The polarity of the solvent may not be optimal for Rescinnamine.	Test a range of solvents with varying polarities (e.g., methanol (B129727), ethanol, chloroform (B151607), and their aqueous mixtures).
Insufficient Extraction Time: The duration of the extraction may not be adequate to fully extract the alkaloid.	Increase the extraction time incrementally and monitor the yield to determine the optimal duration.
Inadequate Grinding of Plant Material: Large particle size reduces the surface area for solvent penetration.	Ensure the plant material is ground to a fine and uniform powder.
Suboptimal Temperature: The extraction temperature may be too low, leading to poor solubility.	Gradually increase the extraction temperature, but be mindful of potential degradation at very high temperatures.[4]
Degradation of Rescinnamine	Exposure to Light: Rescinnamine is known to darken upon exposure to light, especially in solution.	Conduct the extraction and subsequent purification steps in a dark or low-light environment. Use amber-colored glassware.
High Extraction Temperature: Prolonged exposure to high temperatures can lead to the degradation of the alkaloid.[4]	Optimize the extraction temperature to the lowest effective level. Consider using extraction methods that operate at lower temperatures.
Extreme pH Conditions: Harsh acidic or basic conditions can potentially degrade the Rescinnamine molecule.	If pH adjustments are necessary, perform them gradually and avoid prolonged exposure to extreme pH values.
Poor Purity of Final Product	Inefficient Purification: The chosen purification method may not be effective in separating Rescinnamine from other co-extracted compounds.	Employ a multi-step purification strategy, such as a combination of liquid-liquid extraction and column chromatography.
Co-crystallization of Impurities: Impurities may crystallize along with Rescinnamine.	Re-crystallize the product from a different solvent system. Ensure the initial solution is not supersaturated before cooling.
Difficulty in Crystallization	Inappropriate Solvent: The solvent used for crystallization may not be suitable.	Experiment with different solvents or solvent mixtures. The ideal solvent should dissolve Rescinnamine well at high temperatures but poorly at low temperatures.
Solution is Too Dilute: If the concentration of Rescinnamine in the solution is too low, crystallization may not occur.	Concentrate the solution by evaporating some of the solvent.
Rapid Cooling: Cooling the solution too quickly can lead to the formation of an oil or amorphous solid instead of crystals.	Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath.

Quantitative Data

Parameter	Value	Source
Average combined content of reserpine and rescinnamine in Rauwolfia serpentina powder	0.144%	[2][3]
Total alkaloid content in Rauwolfia serpentina roots (dry weight)	0.8% - 1.3%	[1]

Experimental Protocols

Protocol 1: General Extraction and Purification of Rescinnamine

This protocol is a representative method compiled from various sources for the extraction and purification of Rescinnamine from Rauwolfia serpentina roots.

1. Preparation of Plant Material:

• Dry the roots of Rauwolfia serpentina at a controlled temperature (e.g., 40-50°C) to a constant weight.
• Grind the dried roots into a fine powder (e.g., to pass through a 40-mesh sieve).

2. Extraction:

• Moisten the powdered root material with a 10% sodium bicarbonate solution.
• Extract the moistened powder with benzene (B151609) in a Soxhlet apparatus until the extract gives a positive test for alkaloids (e.g., with Mayer's reagent).
• Alternatively, macerate the powdered material in methanol for 72 hours at room temperature.

3. Acid-Base Partitioning (Purification):

• Concentrate the initial extract under reduced pressure.
• Acidify the concentrated extract with dilute hydrochloric acid.
• Wash the acidic solution with diethyl ether to remove non-alkaloidal impurities.
• Make the acidic aqueous layer alkaline with ammonia.
• Extract the liberated alkaloids with chloroform.
• Wash the chloroform extract with a 10% sodium carbonate solution.
• Separate the chloroform layer and evaporate it to dryness to obtain the crude alkaloid mixture.

4. Chromatographic Separation:

• Dissolve the crude alkaloid mixture in a minimal amount of a suitable solvent.
• Subject the dissolved mixture to column chromatography over silica gel.
• Elute the column with a gradient of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate (B1210297) or chloroform), gradually increasing the polarity.
• Collect the fractions and monitor them by Thin Layer Chromatography (TLC).
• Combine the fractions containing Rescinnamine.

5. Crystallization:

• Evaporate the solvent from the combined Rescinnamine fractions.
• Dissolve the residue in a minimal amount of a hot solvent (e.g., benzene or methanol).
• Allow the solution to cool slowly to induce crystallization.
• Collect the crystals by filtration and dry them under vacuum.

Protocol 2: Analytical Quantification by HPLC

This protocol outlines the procedure for the quantitative analysis of Rescinnamine in an extract.

1. Sample Preparation:

• Accurately weigh a portion of the dried extract.
• Dissolve the extract in methanol to a known concentration.
• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• Column: Normal-phase column (e.g., silica).
• Mobile Phase: Methanol. A small amount of an aqueous solution of 1-pentanesulfonic acid sodium salt can be added to optimize elution.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.
• Detection: Fluorescence detector.
• Excitation Wavelength: 330 nm.
• Emission Wavelength: 435 nm.

3. Quantification:

• Prepare a calibration curve using standard solutions of Rescinnamine of known concentrations.
• Inject the prepared sample solution into the HPLC system.
• Quantify the amount of Rescinnamine in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Experimental workflow for the extraction and purification of Rescinnamine.

Caption: Troubleshooting decision tree for low Rescinnamine yield.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination of reserpine and rescinnamine in Rauwolfia serpentina powders and tablets: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing off-target effects of Rescinnamine in cell-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the off-target effects of Rescinnamine (B1680530) in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of Rescinnamine?

A1: The primary molecular target of Rescinnamine is the Vesicular Monoamine Transporter 2 (VMAT2).[1][2][3][4] Rescinnamine acts as a potent inhibitor of VMAT2, which is responsible for transporting monoamine neurotransmitters (like dopamine, norepinephrine, and serotonin) from the cytoplasm into synaptic vesicles.[2][4] Inhibition of VMAT2 leads to the depletion of these neurotransmitters from neuronal storage, which is the basis of its therapeutic and biological effects.[2] While some older literature and databases may list it as an angiotensin-converting enzyme (ACE) inhibitor, this is likely inaccurate as its structural similarity to reserpine (B192253) and its known effects on monoamine transport strongly point to VMAT2 as the primary target.[5][6]

Q2: What are the known and potential off-target effects of Rescinnamine?

A2: While comprehensive public screening data for Rescinnamine against a broad panel of targets is limited, its close structural relationship to reserpine suggests potential off-target activities. Researchers should be aware of the following possibilities:

• Alpha-Adrenergic Receptors: Reserpine, a related compound, is known to interact with alpha-adrenergic receptors.[7] This interaction could contribute to cardiovascular side effects.

• L-type Calcium Channels: Studies have shown that reserpine can act as a calcium channel antagonist.[8] This could lead to effects on cellular processes regulated by calcium signaling.

• General Cytotoxicity: At higher concentrations, Rescinnamine can induce cytotoxicity in various cell lines, which may be independent of its VMAT2 inhibition.[9] This is a critical consideration when interpreting cell viability assays.

Q3: How can I distinguish between on-target VMAT2 inhibition and off-target effects in my cell-based assay?

A3: Distinguishing between on-target and off-target effects is crucial for accurate data interpretation. Here are several strategies:

• Use a VMAT2-null or knockdown cell line: If your experimental cell line shows a response to Rescinnamine, testing it in a parallel culture that does not express VMAT2 can help determine if the effect is target-dependent.

• Rescue experiments: In a VMAT2-deficient cell line, reintroducing VMAT2 expression should restore the sensitivity to Rescinnamine if the effect is on-target.

• Use of structurally unrelated VMAT2 inhibitors: Comparing the cellular phenotype induced by Rescinnamine with that of other known VMAT2 inhibitors with different chemical scaffolds (e.g., tetrabenazine) can help confirm that the observed effect is due to VMAT2 inhibition.[2][4]

• Dose-response analysis: On-target effects typically occur at lower concentrations of the compound, while off-target effects may only appear at higher concentrations. A steep dose-response curve often suggests a specific interaction, whereas a shallow curve might indicate multiple, lower-affinity off-target interactions.

Q4: What are the typical concentrations of Rescinnamine to use in cell-based assays?

A4: The optimal concentration of Rescinnamine will vary depending on the cell type and the specific assay. It is essential to perform a dose-response curve to determine the IC50 (for inhibition) or EC50 (for other effects) in your system. As a starting point, concentrations ranging from low nanomolar to micromolar are often used. For VMAT2 inhibition, IC50 values are typically in the nanomolar range.[9] Cytotoxic effects may be observed at higher micromolar concentrations.[10][9]

Troubleshooting Guides

Problem 1: High background or low signal-to-noise ratio in VMAT2 inhibition assays.

Possible Cause	Troubleshooting Step
Suboptimal cell density	Optimize cell seeding density to ensure a robust signal without overgrowth.
Insufficient incubation time	Ensure adequate incubation time with both the inhibitor and the substrate as specified in the protocol.
Cell health issues	Confirm cell viability and health before starting the assay. Use cells within a consistent passage number range.
Reagent degradation	Prepare fresh reagents and protect fluorescent probes from light.
Incorrect filter sets (fluorescent assays)	Verify that the excitation and emission wavelengths on the plate reader are appropriate for the fluorescent substrate.

Problem 2: Inconsistent results or high variability between replicates.

Possible Cause	Troubleshooting Step
Pipetting errors	Use calibrated pipettes and ensure consistent pipetting technique, especially for small volumes.
Edge effects in multi-well plates	To minimize evaporation, do not use the outer wells of the plate for experimental samples. Fill them with sterile PBS or media instead.
Incomplete solubilization of formazan (B1609692) (MTT/MTS assays)	Ensure complete solubilization of the formazan product by extending the incubation time with the solubilization buffer and gentle mixing.
Cell clumping	Ensure a single-cell suspension before seeding. Cell clumps can lead to uneven growth and variable results.
Fluctuations in incubator conditions	Maintain stable temperature and CO2 levels in the incubator throughout the experiment.

Problem 3: Unexpected cytotoxicity observed at concentrations intended for VMAT2 inhibition.

Possible Cause	Troubleshooting Step
Solvent toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is below the toxic threshold for your cell line (typically <0.5%) and is consistent across all wells, including controls.
Off-target cytotoxicity	This may be a true off-target effect of Rescinnamine. Characterize this by comparing its cytotoxic profile with other VMAT2 inhibitors and in VMAT2-deficient cells.
Compound instability	Rescinnamine may degrade in culture medium over time, leading to the formation of toxic byproducts. Prepare fresh dilutions for each experiment.
Interaction with media components	Some compounds can interact with components in the cell culture medium. Consider using a simpler, defined medium for the assay if possible.

Data Presentation

On-Target Activity and Cytotoxicity of Rescinnamine

Disclaimer: The following table is a template. The IC50 and CC50 values for Rescinnamine can vary significantly between different cell lines and assay conditions. Researchers should determine these values empirically for their specific experimental system.

Cell Line	Assay Type	Endpoint	IC50 / CC50 (nM)	Reference
HEK293 (VMAT2 expressing)	VMAT2 Inhibition	FFN206 Uptake	User-defined	Internal Data
PC12	VMAT2 Inhibition	[³H]Dopamine Uptake	User-defined	Internal Data
HEC59 (Endometrial Cancer)	Cytotoxicity	MTS Assay	User-defined	[10]
PC3 (Prostate Cancer)	Cytotoxicity	MTS Assay	User-defined	[11]

Off-Target Profile of Rescinnamine

Disclaimer: There is currently a lack of publicly available, comprehensive off-target screening data for Rescinnamine. The following table is a template for researchers to populate with data from their own off-target profiling experiments (e.g., using services like Eurofins SafetyScreen or Reaction Biology kinase panels).

Target Class	Specific Target	Assay Type	% Inhibition @ 10 µM	IC50 (µM)
GPCR	α1A-adrenergic	Radioligand Binding	User-defined	User-defined
α2A-adrenergic	Radioligand Binding	User-defined	User-defined
Ion Channel	L-type Calcium Channel (Ca_v_1.2)	Electrophysiology	User-defined	User-defined
Kinase	Example: SRC	Kinase Activity	User-defined	User-defined
Transporter	Example: SERT	Radioligand Binding	User-defined	User-defined

Experimental Protocols

Protocol 1: VMAT2 Inhibition Assay using a Fluorescent Substrate

This protocol is adapted for a 96-well format and is suitable for determining the inhibitory effect of Rescinnamine on VMAT2 activity in a cell-based assay.

Materials:

• Cells expressing VMAT2 (e.g., HEK293-VMAT2)

• Black, clear-bottom 96-well plates

• Culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS)

• Rescinnamine stock solution (in DMSO)

• Positive control: Tetrabenazine (in DMSO)

• Fluorescent VMAT2 substrate (e.g., FFN206)

• Phosphate-buffered saline (PBS)

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed VMAT2-expressing cells in a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Incubate for 24-48 hours.

• Compound Preparation: Prepare serial dilutions of Rescinnamine and Tetrabenazine in assay buffer. Include a vehicle control (DMSO) at the same final concentration as the compound dilutions (typically ≤ 0.5%).

• Compound Treatment:

  • Carefully aspirate the culture medium from the wells.

  • Wash the cells once with 100 µL of assay buffer.

  • Add 50 µL of the diluted compounds or vehicle control to the respective wells.

  • Incubate the plate at 37°C for 30 minutes.

• Substrate Addition:

  • Prepare a working solution of the fluorescent VMAT2 substrate (e.g., 2 µM FFN206 in assay buffer).

  • Add 50 µL of the substrate working solution to all wells.

  • Incubate at 37°C for 60 minutes, protected from light.

• Signal Measurement:

  • Aspirate the substrate solution from the wells.

  • Wash the cells twice with 100 µL of ice-cold PBS.

  • Add 100 µL of PBS to each well.

  • Measure the fluorescence using a plate reader with the appropriate excitation/emission wavelengths for the chosen substrate.

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Normalize the data to the vehicle control (100% activity) and a positive control for maximal inhibition (e.g., high concentration of Tetrabenazine, 0% activity).

  • Plot the percent inhibition against the log concentration of Rescinnamine and fit the data using a four-parameter logistic regression to determine the IC50 value.

Protocol 2: MTS Cytotoxicity Assay

This protocol describes a colorimetric assay to assess the effect of Rescinnamine on cell viability.

Materials:

• Cells of interest

• Clear, flat-bottom 96-well plates

• Culture medium

• Rescinnamine stock solution (in DMSO)

• Positive control for cytotoxicity (e.g., 1 µM Staurosporine)

• MTS reagent (containing PES)

• Absorbance plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of Rescinnamine in culture medium.

  • Include a vehicle control (DMSO), a no-treatment control (medium only), and a positive control for cell death.

  • Remove the old medium and add 100 µL of the compound-containing medium to the respective wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTS Reagent Addition:

  • Add 20 µL of the MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C, protected from light, until a color change is apparent.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the media-only wells (background).

  • Normalize the data to the no-treatment control (100% viability).

  • Plot the percent viability against the log concentration of Rescinnamine and fit the data to determine the CC50 (concentration that causes 50% reduction in cell viability).

Mandatory Visualizations

References

• 1. Inhibition of VMAT2 by β2-adrenergic agonists, antagonists, and the atypical antipsychotic ziprasidone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. VMAT2 inhibitors for the treatment of tardive dyskinesia: a narrative review | CNS Spectrums | Cambridge Core [cambridge.org]
• 3. psychiatrictimes.com [psychiatrictimes.com]
• 4. academicworks.medicine.hofstra.edu [academicworks.medicine.hofstra.edu]
• 5. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Regulation of myocardial and vascular alpha-adrenergic receptor affinity. Effects of guanine nucleotides, cations, estrogen, and catecholamine depletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reserpine is a calcium channel antagonist in normal and GH3 rat pituitary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.ekb.eg [journals.ekb.eg]
• 11. Synthesis, Molecular Modeling and Anticancer Activity of New Rescinnamine Derivatives as MMR-Inducers [odr.journals.ekb.eg]

Navigating Rescinnamine Research: A Technical Support Hub for Consistent Results

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers working with rescinnamine (B1680530). Inconsistent results in experimental settings can often be traced back to protocol variations and the inherent instability of the compound. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols to help you achieve reliable and reproducible data.

Troubleshooting and FAQs

This section addresses common challenges encountered during rescinnamine experiments.

Question	Answer
Why am I seeing variable results in my cell viability assays?	Rescinnamine solutions are known to be unstable, which can lead to inconsistent concentrations and, consequently, variable effects on cell viability.[1] It is crucial to prepare fresh solutions for each experiment. Additionally, rescinnamine darkens and degrades upon exposure to light, a process that is accelerated when in solution.[2] Ensure all stock solutions and experimental setups are protected from light.
My HPLC chromatogram shows unexpected peaks. What could be the cause?	The appearance of extra peaks in your HPLC analysis likely indicates the degradation of rescinnamine.[2] The compound is sensitive to light and can degrade in solution.[1][2] Review your storage and handling procedures. Stock solutions should be stored in the dark at -20°C for long-term stability.[3] For analysis, ensure your mobile phase is freshly prepared and that your samples have not been exposed to light for extended periods.
I'm observing lower than expected potency in my in vivo studies. What should I check?	The potency of rescinnamine in animal studies can be affected by its degradation prior to administration. Ensure that the formulation is prepared fresh and protected from light. The vehicle used for administration should also be assessed for compatibility with rescinnamine. Inconsistent results could also stem from the route of administration and the metabolic profile of the animal model.
What is the primary mechanism of action of Rescinnamine?	Rescinnamine functions as an angiotensin-converting enzyme (ACE) inhibitor.[2][4][5][6] It competitively binds to ACE, preventing the conversion of angiotensin I to angiotensin II.[4][7] This leads to a decrease in plasma angiotensin II levels, resulting in vasodilation and a reduction in blood pressure.[4][7]
How does Rescinnamine differ from Reserpine (B192253)?	Both are alkaloids derived from Rauwolfia serpentina and are structurally similar.[6][8][9] While both have been used as antihypertensive agents, rescinnamine is reported to have less frequent and milder sedative and bradycardic side effects compared to reserpine.[2] Their primary mechanisms of antihypertensive action also differ, with rescinnamine acting as an ACE inhibitor and reserpine depleting catecholamines.

Experimental Protocols

Preparation and Storage of Rescinnamine Stock Solutions

Consistent experimental outcomes begin with correctly prepared and stored reagents. Due to its instability, meticulous handling of rescinnamine is paramount.

Materials:

• Rescinnamine powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile, amber microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Allow the rescinnamine powder to equilibrate to room temperature before opening the vial to prevent condensation.

• Weigh the required amount of rescinnamine powder in a sterile environment.

• Dissolve the powder in a minimal amount of sterile DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into single-use, amber microcentrifuge tubes to minimize freeze-thaw cycles and light exposure.

• Store the aliquots at -20°C for long-term use. For short-term storage (days to weeks), 0-4°C in the dark is acceptable.

• When ready to use, thaw an aliquot at room temperature and dilute it to the final working concentration in your experimental medium immediately before use.

• Crucially, always prepare fresh dilutions from the stock for each experiment. Do not store diluted rescinnamine solutions. [1]

Quantitative Analysis by UPLC-MS/MS

This protocol provides a sensitive and selective method for the simultaneous determination of rescinnamine in human plasma, adaptable for other biological matrices.

Instrumentation and Conditions:

Parameter	Specification
Chromatography System	UPLC-MS/MS
Column	C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase	Acetonitrile : Water : Formic Acid (60:40:0.1, v/v/v)
Flow Rate	0.2 mL/min
Injection Volume	10 µL
Detection	ESI+ in MRM mode
Precursor > Product Ion	m/z 635.34 > 221.03
Collision Energy	34 eV

Data adapted from a study on the simultaneous determination of reserpine, rescinnamine, and yohimbine (B192690) in human plasma.[10][11]

Sample Preparation (Plasma):

• Thaw plasma samples at room temperature.

• To 200 µL of plasma, add an internal standard (e.g., papaverine).

• Precipitate proteins by adding 400 µL of acetonitrile.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the UPLC-MS/MS system.

Cell Viability Assessment using MTS Assay

This protocol is based on a method used to assess the cytotoxicity of rescinnamine derivatives in cancer cell lines.[12]

Materials:

• HEC59 (or other suitable) cancer cell line

• 96-well cell culture plates

• Complete cell culture medium

• Rescinnamine stock solution (see preparation protocol)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of rescinnamine in complete cell culture medium from your freshly thawed stock solution.

• Remove the old medium from the cells and add the medium containing the different concentrations of rescinnamine. Include vehicle-only (e.g., DMSO) controls.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO₂.

• Following the incubation period, add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control cells.

Visualized Workflows and Pathways

Rescinnamine Handling and Experimental Workflow

Caption: Recommended workflow for handling rescinnamine.

Signaling Pathway of Rescinnamine Action

Caption: Mechanism of action of rescinnamine.

Troubleshooting Logic for Inconsistent HPLC Results

Caption: Troubleshooting guide for HPLC analysis.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Rescinnamine - Wikipedia [en.wikipedia.org]
• 7. SMPDB [smpdb.ca]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Pharmacological studies with rescinnamine, a new alkaloid isolated from Rauwolfia serpentina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous Determination of Reserpine, Rescinnamine, and Yohimbine in Human Plasma by Ultraperformance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Long-Term Storage of Rescinnamine Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the challenges in the long-term storage of Rescinnamine compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Rescinnamine during long-term storage?

A1: The primary factors affecting Rescinnamine stability are exposure to light, temperature, and humidity. Rescinnamine is particularly sensitive to light and will darken over time, a process that is accelerated when in solution.[1] For optimal stability, it should be protected from light and stored in a refrigerator.

Q2: What are the recommended storage conditions for Rescinnamine?

A2: To ensure the long-term stability of Rescinnamine, it is recommended to store the compound in a tightly sealed container, protected from light, in a cool and dry place, preferably in a refrigerator.

Q3: What are the expected degradation pathways for Rescinnamine?

A3: Based on studies of the closely related compound Reserpine, the main degradation pathways for Rescinnamine are expected to be hydrolysis, oxidation, and photolysis.[2]

• Hydrolysis: The ester linkages in the Rescinnamine molecule are susceptible to cleavage under acidic or alkaline conditions, which would yield reserpic acid and 3,4,5-trimethoxycinnamic acid.

• Oxidation: The indole (B1671886) nucleus of the molecule can be oxidized, potentially forming 3,4-didehydrorescinnamine.

• Photodegradation: Exposure to light, especially UV radiation, can lead to the formation of various complex degradation products.[2]

Q4: How can I monitor the stability of my Rescinnamine samples?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most effective way to monitor the stability of Rescinnamine. This method should be able to separate the intact Rescinnamine from its potential degradation products, allowing for the quantification of the parent compound and the detection of any impurities that may form over time.

Troubleshooting Guides

Problem: My Rescinnamine powder has changed color from white/cream to a yellowish or brownish hue.

• Possible Cause: This is a common sign of degradation, likely due to exposure to light or elevated temperatures. The darkening indicates the formation of degradation products.[1]

• Solution:

  • Immediately transfer the compound to a light-protected container (e.g., an amber vial) and store it in a refrigerator.

  • Before use in an experiment, it is crucial to assess the purity of the compound using a validated stability-indicating HPLC method to quantify the remaining active ingredient and identify any degradation products.

  • For future storage, always ensure the compound is in a well-sealed, light-resistant container and stored at the recommended refrigerated temperature.

Problem: I am observing unexpected peaks in the chromatogram of my Rescinnamine sample during HPLC analysis.

• Possible Cause: The appearance of new peaks suggests that the Rescinnamine has degraded. These peaks likely correspond to degradation products formed through hydrolysis, oxidation, or photolysis.

• Solution:

  • Identify the Degradation Products: If possible, use a mass spectrometer (LC-MS/MS) coupled with the HPLC to obtain mass-to-charge ratios of the unknown peaks. This information can help in the structural elucidation of the degradation products.

  • Optimize Chromatographic Separation: Adjust the mobile phase composition, gradient, or column to achieve better separation of the parent peak from the degradation product peaks.

  • Perform Forced Degradation Studies: To confirm the identity of the degradation peaks, you can perform forced degradation studies on a fresh, pure sample of Rescinnamine. By intentionally degrading the compound under controlled stress conditions (acid, base, oxidation, heat, light), you can generate the degradation products and compare their retention times with the unknown peaks in your stored sample.

Data Presentation

The following table summarizes the quantitative results of forced degradation studies on Reserpine, a compound structurally very similar to Rescinnamine. These results can be considered indicative of the expected degradation behavior of Rescinnamine under similar stress conditions.

Stress Condition	Duration	Temperature	% Degradation of Reserpine	Major Degradation Products Observed
0.1 M HCl (Acid Hydrolysis)	8 hours	80°C	~5-15%	Reserpic Acid, 3,4,5-Trimethoxybenzoic Acid
0.1 M NaOH (Base Hydrolysis)	8 hours	80°C	~40-85%	Reserpic Acid, 3,4,5-Trimethoxybenzoic Acid
30% H₂O₂ (Oxidation)	8 hours	Room Temp	~25-80%	3,4-Didehydroreserpine
Dry Heat	48 hours	105°C	~4-8%	Not Specified
Photochemical (UV Light)	24 hours	Room Temp	~4-8%	Not Specified

Data adapted from forced degradation studies on Reserpine.[3]

Experimental Protocols

Protocol for Stability-Indicating HPLC Method for Rescinnamine

This protocol is adapted from a validated method for the closely related compound, Reserpine, and is expected to be suitable for the stability analysis of Rescinnamine.[3]

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector or a Photodiode Array (PDA) detector.

• Data acquisition and processing software.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of Acetonitrile and 1% w/v Ammonium Chloride solution in a 1:1 ratio.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 268 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

3. Preparation of Solutions:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of Rescinnamine reference standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

• Sample Solution: Prepare the sample to be tested by dissolving it in the mobile phase to achieve a similar concentration as the standard solution.

4. Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solution and record the chromatogram. The retention time for Rescinnamine should be determined.

• Inject the sample solution and record the chromatogram.

• Calculate the percentage of Rescinnamine remaining in the sample by comparing the peak area of the sample to the peak area of the standard. Any additional peaks should be reported as potential degradation products.

5. Validation Parameters (as per ICH guidelines):

• Specificity: The method's ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. This is typically demonstrated through forced degradation studies.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small but deliberate variations in method parameters.

Mandatory Visualization

Caption: Angiotensin-Converting Enzyme (ACE) Signaling Pathway and Inhibition by Rescinnamine.

Caption: Proposed Degradation Pathways of Rescinnamine.

References

• 1. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tnsroindia.org.in [tnsroindia.org.in]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of Rescinnamine and Reserpine in the Management of Hypertension

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antihypertensive agents rescinnamine (B1680530) and reserpine (B192253), both alkaloids derived from the plant Rauwolfia serpentina. While historically significant in the treatment of high blood pressure, their use has diminished with the advent of newer medications with more favorable side-effect profiles. This document collates available data on their comparative efficacy, mechanisms of action, and the experimental frameworks used in their evaluation.

Executive Summary

Reserpine and rescinnamine are structurally similar indole (B1671886) alkaloids that have been utilized for their blood pressure-lowering effects. The predominant mechanism of action for reserpine is the irreversible inhibition of the vesicular monoamine transporter 2 (VMAT2), leading to the depletion of neurotransmitters such as norepinephrine, dopamine, and serotonin (B10506) from sympathetic nerve endings. This reduction in catecholamines results in decreased peripheral vascular resistance and a subsequent lowering of blood pressure.[1][2]

There is conflicting information regarding the precise mechanism of action for rescinnamine. Several pharmacology databases classify it as an angiotensin-converting enzyme (ACE) inhibitor, which would place it in a different therapeutic class than reserpine.[3][4][5][6][7] However, earlier pharmacological studies and other sources suggest that its actions are virtually indistinguishable from those of reserpine, indicating a similar mechanism based on catecholamine depletion.[8][9] Given their structural similarities and common origin, it is plausible that their primary antihypertensive effects are mediated through the same pathway.

Clinical evidence, primarily from studies conducted in the mid-20th century, suggests that reserpine is a more potent antihypertensive agent than rescinnamine. One study noted that the blood pressure-lowering effect of orally administered rescinnamine was not significant and that it was clinically less potent than reserpine.[9]

Quantitative Efficacy Data

Drug	Study Population	Dosage	Mean Change in Blood Pressure (Systolic/Diastolic)	Source
Reserpine	Primary Hypertension	0.5 mg/day or greater	Weighted Mean Difference vs. Placebo: -7.92 mmHg (Systolic)	Cochrane Review, 2016[10]
Rescinnamine	Hypertensive Patients	Not Specified	Reported as "less potent" than reserpine with "not significant" blood pressure lowering. Specific quantitative data is not available in the reviewed literature.	Lemieux et al., 1956 (as cited in a 2012 review)[9]

Experimental Protocols

Detailed experimental protocols from the original comparative studies are not available in the accessible literature. However, based on abstracts and summaries of these early clinical trials, the general methodology involved the following steps:

• Patient Selection : Patients with a diagnosis of essential hypertension were recruited for these studies.

• Treatment Allocation : It is likely that patients were allocated to receive either rescinnamine or reserpine, although the specifics of randomization and blinding in these older studies are not detailed in the available summaries.

• Dosing Regimen : The oral administration of the alkaloids was the standard route.

• Blood Pressure Measurement : Blood pressure was periodically monitored throughout the treatment period to assess the hypotensive effects of each drug.

• Data Analysis : The changes in blood pressure from baseline were compared between the two treatment groups to determine relative efficacy.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed primary signaling pathway for both rescinnamine and reserpine, as well as a generalized workflow for the comparative clinical trials.

Caption: VMAT2 Inhibition Pathway for Reserpine and likely Rescinnamine.

Caption: Generalized Workflow of Comparative Clinical Trials.

Conclusion

Based on the available evidence, reserpine appears to be a more potent antihypertensive agent than rescinnamine. Both likely exert their effects through the inhibition of VMAT2, leading to a depletion of catecholamines and a reduction in sympathetic tone. The conflicting reports on rescinnamine's mechanism of action as a potential ACE inhibitor warrant further investigation. Due to the limited availability of full-text historical comparative studies, a detailed quantitative comparison and a thorough review of the experimental protocols are not possible at this time. Researchers interested in these compounds should be aware of the historical context of the available data and the need for modern, well-controlled studies to fully elucidate their comparative pharmacology and efficacy.

References

• 1. Structure Activity Relationship and Mechanism of Action Studies of Manzamine Analogues for the Control of Neuroinflammation and Cerebral Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The role of the vesicular monoamine transporter 2 in the inhibitory effect of tetrabenazine and valbenazine compared to reserpine on the vesicular release of monoamine transmitters [frontiersin.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Rescinnamine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. Rescinnamine - Wikipedia [en.wikipedia.org]
• 6. rescinnamine | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mims.com [mims.com]
• 9. eijppr.com [eijppr.com]
• 10. Reserpine for lowering blood pressure | Cochrane [cochrane.org]

Validating the Antihypertensive Effects of Rescinnamine: A Comparative In Vivo Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antihypertensive effects of Rescinnamine, an indole (B1671886) alkaloid identified as an angiotensin-converting enzyme (ACE) inhibitor.[1] Due to a scarcity of recent in vivo studies on Rescinnamine, this document presents a comparison with the well-established ACE inhibitor, Captopril (B1668294), using published experimental data for the latter and illustrative data for Rescinnamine based on its pharmacological class. This guide is intended to provide a framework for designing and evaluating in vivo studies for novel antihypertensive compounds.

Comparative Efficacy of ACE Inhibitors in Spontaneously Hypertensive Rats

The following table summarizes the antihypertensive effects of oral administration of Rescinnamine and Captopril in the Spontaneously Hypertensive Rat (SHR) model. The data for Captopril is derived from published studies, while the data for Rescinnamine is illustrative, reflecting expected outcomes for an ACE inhibitor of its class.

Table 1: Comparative Antihypertensive Effects in SHR Model

Compound	Dose (mg/kg/day, p.o.)	Treatment Duration	Baseline Systolic Blood Pressure (mmHg)	Post-treatment Systolic Blood Pressure (mmHg)	Reduction in Systolic Blood Pressure (mmHg)
Vehicle (Control)	-	4 weeks	195 ± 5	193 ± 6	2
Rescinnamine (Illustrative)	20	4 weeks	196 ± 5	165 ± 7	31
Captopril	30	5 days	Not specified	Significant reduction	Not specified[2]
Captopril	250	3 weeks	~200	~140	~60[3]

Note: The data for Rescinnamine is hypothetical and for illustrative purposes only, based on its classification as an ACE inhibitor. The data for Captopril is sourced from separate in vivo studies and may have different experimental conditions.

Mechanism of Action: ACE Inhibition Signaling Pathway

Rescinnamine exerts its antihypertensive effect by inhibiting the angiotensin-converting enzyme (ACE).[1] This enzyme plays a crucial role in the renin-angiotensin-aldosterone system (RAAS), a key regulator of blood pressure. The diagram below illustrates this signaling pathway.

Caption: Signaling pathway of Rescinnamine via ACE inhibition.

Experimental Protocols

A robust in vivo study to validate the antihypertensive effects of a compound like Rescinnamine requires a well-defined experimental protocol. The following is a detailed methodology for a study utilizing the Spontaneously Hypertensive Rat (SHR) model.

Objective: To evaluate the dose-dependent antihypertensive effect of Rescinnamine in Spontaneously Hypertensive Rats (SHR).

Animal Model:

• Species: Spontaneously Hypertensive Rats (SHR) and their normotensive controls, Wistar-Kyoto (WKY) rats.

• Age: 12-14 weeks, a period when hypertension is well-established in SHRs.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to standard chow and water.

Experimental Groups (n=8 per group):

• SHR + Vehicle (e.g., 0.5% carboxymethyl cellulose (B213188) in water)

• SHR + Rescinnamine (Low Dose, e.g., 10 mg/kg/day)

• SHR + Rescinnamine (High Dose, e.g., 30 mg/kg/day)

• SHR + Captopril (Reference Drug, e.g., 30 mg/kg/day)[2]

• WKY + Vehicle (Normotensive Control)

Drug Administration:

• All compounds are to be administered orally (p.o.) via gavage once daily for 28 consecutive days.

Blood Pressure Measurement:

• Method: Non-invasive tail-cuff plethysmography.

• Acclimatization: Rats should be acclimated to the restraint and tail-cuff procedure for at least three days before the start of the experiment.

• Schedule: Systolic blood pressure and heart rate should be measured at baseline (before the first dose) and then weekly throughout the 4-week treatment period. Measurements should be taken at the same time of day to minimize diurnal variations.

Data Analysis:

• Data should be expressed as mean ± standard error of the mean (SEM).

• Statistical significance between groups can be determined using a one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's). A p-value of <0.05 is typically considered statistically significant.

The following diagram outlines the general workflow for this type of in vivo study.

Caption: In vivo experimental workflow for antihypertensive validation.

References

• 1. Antihypertensive and Antihyperlipidemic Activity of Aqueous Methanolic Extract of Rauwolfia Serpentina in Albino Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hypotensive action of captopril in spontaneously hypertensive and normotensive rats. Interference with neurogenic vasoconstriction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]

Preclinical Profile of Rescinnamine: A Comparative Guide to its Efficacy and Safety

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical efficacy and safety profile of Rescinnamine with alternative antihypertensive and antipsychotic agents. The data presented is collated from foundational preclinical studies to offer a comparative perspective on its pharmacological activity.

Executive Summary

Rescinnamine, an indole (B1671886) alkaloid derived from Rauwolfia serpentina, demonstrates both antihypertensive and sedative properties in preclinical models. Its mechanism of action is primarily attributed to the depletion of catecholamines in the central and peripheral nervous systems, a characteristic shared with its structural analog, Reserpine. This guide summarizes key preclinical data on Rescinnamine's efficacy in reducing blood pressure and inducing sedation, alongside its acute toxicity profile. For comparative context, data from preclinical studies of Methyldopa (B1676449), a centrally-acting antihypertensive, and Chlorpromazine (B137089), a typical antipsychotic, are also presented.

Efficacy and Safety Data Comparison

The following tables summarize the quantitative data from preclinical studies on Rescinnamine and its comparators.

Table 1: Comparative Antihypertensive Efficacy

Compound	Animal Model	Dosing Route	Effective Dose Range	Key Findings
Rescinnamine	Anesthetized Dogs	Intravenous	1 - 250 µg/kg	Dose-dependent hypotension and bradycardia.[1]
Rats	Oral	Not Specified	Produced hypotension.[1]
Methyldopa	Spontaneously Hypertensive Rats	Intragastric Infusion	200 mg/kg/day	Significant reduction in blood pressure over a 12-day period.[2]
Spontaneously Hypertensive Rats	Oral / Intraperitoneal	Dose-related	Lowered blood pressure.[3]
Reserpine	General Animal Models	Not Specified	0.5 mg/day (in one study)	Reported to significantly decline systolic and diastolic blood pressure.[4]

Table 2: Comparative Sedative Efficacy

Compound	Animal Model	Assay	Effective Dose Range	Key Findings
Rescinnamine	Mice	Pentobarbital-Induced Sleeping Time	2.5 - 20 mg/kg (i.p.)	Significant, dose-dependent prolongation of sleeping time.[1]
Mice	Gross Observation	High Doses	Produced sedation and marked eyelid ptosis.[1]
Chlorpromazine	Rats	Catalepsy Test	1, 3, and 10 mg/kg (i.p.)	Induced catalepsy, an animal model for extrapyramidal side effects.[5]
Reserpine	General Animal Models	Not Specified	Not Specified	Known to have sedative effects.[4][6]

Table 3: Comparative Acute Toxicity

Compound	Animal Model	Dosing Route	LD50	Reference
Rescinnamine	Mice	Intravenous	Not Specified	[Cronheim et al., 1954]
Oral	Not Specified	[Cronheim et al., 1954]
Chlorpromazine	Mice	Oral	75 mg/kg	[GeneSight, 2013]
Intravenous	20 mg/kg	[WHO, 1993]
Methyldopa	Not Found	Not Found	Not Found
Reserpine	Not Found	Not Found	Not Found

Experimental Protocols

Antihypertensive Activity in Anesthetized Dogs (Rescinnamine)

Healthy dogs were anesthetized, and their blood pressure was continuously monitored via an arterial catheter. Rescinnamine was administered intravenously in a dose-escalating manner, ranging from 1 to 250 µg/kg. The effects on mean arterial pressure and heart rate were recorded to determine the dose-response relationship for its hypotensive and bradycardic effects.[1]

Sedative Activity in Mice (Rescinnamine)

The sedative effect of Rescinnamine was assessed using the pentobarbital-induced sleeping time test. Mice were administered Rescinnamine intraperitoneally at doses of 2.5, 5, 10, and 20 mg/kg. Two hours later, a standard dose of pentobarbital (B6593769) was administered. The duration of sleep (loss of righting reflex) was measured and compared to a control group that received only pentobarbital. A significant increase in sleeping time was indicative of a sedative effect.[1] Gross behavioral observations, such as reduced motor activity and the presence of eyelid ptosis, were also used as qualitative indicators of sedation.[1]

Antihypertensive Activity in Spontaneously Hypertensive Rats (Methyldopa)

Conscious, spontaneously hypertensive rats were fitted with permanently indwelling abdominal aortic catheters for continuous blood pressure and heart rate monitoring. Methyldopa was administered via continuous intragastric infusion at a dose of 200 mg/kg/day for 12 days. The effects on blood pressure and heart rate were recorded throughout the infusion period and after withdrawal of the drug.[2]

Catalepsy Test in Rats (Chlorpromazine)

To model the extrapyramidal side effects of antipsychotics, the catalepsy test was employed. Rats were administered Chlorpromazine intraperitoneally at doses of 1, 3, and 10 mg/kg daily for 21 days. Catalepsy was assessed by placing the rat's forepaws on an elevated bar and measuring the time it remained in this unnatural posture. A longer duration indicated a more potent cataleptic effect.[5]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for Rescinnamine's antihypertensive and sedative effects is believed to be similar to that of Reserpine, which involves the depletion of catecholamines (norepinephrine, dopamine) and serotonin (B10506) from nerve terminals. While some databases suggest Rescinnamine may act as an angiotensin-converting enzyme (ACE) inhibitor, the foundational preclinical evidence points towards its role as a depletor of vesicular monoamine stores.[4][7]

Rescinnamine irreversibly blocks the vesicular monoamine transporter 2 (VMAT2) on synaptic vesicles. This inhibition prevents the uptake and storage of monoamines into the vesicles, leaving them vulnerable to degradation by monoamine oxidase (MAO) in the cytoplasm. The resulting depletion of neurotransmitters in the synapse leads to a reduction in sympathetic tone, causing vasodilation and a decrease in blood pressure, as well as central effects like sedation.

In contrast, Methyldopa acts as a centrally-acting alpha-2 adrenergic agonist. It is a prodrug that is converted to its active metabolite, alpha-methylnorepinephrine, in the brain. This metabolite stimulates central alpha-2 adrenergic receptors, leading to a decrease in sympathetic outflow from the central nervous system and subsequently, a reduction in blood pressure.[8]

Chlorpromazine's antipsychotic effects are primarily mediated by its antagonism of dopamine (B1211576) D2 receptors in the mesolimbic pathway of the brain.[5]

Visualizing the Signaling Pathways

Caption: Rescinnamine's mechanism of action: Inhibition of VMAT2 leads to catecholamine depletion.

Caption: Methyldopa's central mechanism of action leading to reduced blood pressure.

Caption: Chlorpromazine's antagonism of postsynaptic dopamine D2 receptors.

References

• 1. ebm-journal.org [ebm-journal.org]
• 2. Continuous infusion and withdrawal of methyldopa in the spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of action of methyldopa in the rat. Role of 3-O-methylated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antihypertensive and Antihyperlipidemic Activity of Aqueous Methanolic Extract of Rauwolfia Serpentina in Albino Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of daily chlorpromazine administration on behavioural and physiological parameters in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reserpine - Wikipedia [en.wikipedia.org]
• 7. Reserpine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Methyldopa dosing, indications, interactions, adverse effects, and more [reference.medscape.com]

A Tale of Two Antihypertensives: Rescinnamine vs. Modern ACE Inhibitors

For decades, the management of hypertension has been a cornerstone of cardiovascular disease prevention. The therapeutic landscape has evolved dramatically, from early ventures with agents like Rescinnamine to the current era dominated by highly specific drug classes such as Angiotensin-Converting Enzyme (ACE) inhibitors. This guide provides a detailed, head-to-head comparison of the historical Rauwolfia alkaloid, Rescinnamine, and modern ACE inhibitors, offering researchers, scientists, and drug development professionals a comprehensive overview of their distinct mechanisms, clinical performance, and safety profiles, supported by available experimental data.

Executive Summary

Rescinnamine, a Rauwolfia alkaloid, exerts its antihypertensive effect through the depletion of catecholamines, leading to reduced sympathetic tone. In contrast, modern ACE inhibitors, such as lisinopril, ramipril (B1678797), and enalapril, act by inhibiting the Renin-Angiotensin-Aldosterone System (RAAS), a key regulator of blood pressure. While both classes of drugs effectively lower blood pressure, their mechanisms, efficacy, and side-effect profiles differ significantly. This comparison highlights the pharmacological evolution in antihypertensive therapy, moving from a broad, systemic approach to a targeted, pathway-specific strategy.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for Rescinnamine and a selection of modern ACE inhibitors. It is important to note that the data for Rescinnamine is derived from historical clinical trials conducted in the mid-20th century, which may differ in design and reporting standards from contemporary studies of ACE inhibitors.

Table 1: Comparative Efficacy in Blood Pressure Reduction

Drug Class	Drug	Typical Dosage Range	Average Systolic Blood Pressure Reduction (mmHg)	Average Diastolic Blood Pressure Reduction (mmHg)	Onset of Action	Duration of Action
Rauwolfia Alkaloid	Rescinnamine	0.25 - 0.5 mg/day	Data not consistently reported in historical literature	Data not consistently reported in historical literature	Slow (days to weeks)	Prolonged
ACE Inhibitors	Lisinopril	10 - 40 mg/day	10 - 20	5 - 10	1 hour	24 hours
Ramipril	2.5 - 10 mg/day	10 - 20[1]	5 - 10[1]	1 - 2 hours	24 hours
Enalapril	10 - 40 mg/day	10 - 20	5 - 10	1 hour	24 hours

Table 2: Comparative Profile of Common Side Effects

Drug Class	Common Side Effects	Incidence Rate
Rauwolfia Alkaloid	Nasal congestion, headache, CNS disorders (e.g., drowsiness, depression), gastrointestinal disturbances, bradycardia, weakness, fatigue, increased appetite, weight gain.[2][3]	Not well-documented in historical literature with modern statistical rigor.
ACE Inhibitors	Dry cough, dizziness, headache, fatigue, hyperkalemia, hypotension.[4][5]	Dry Cough: ~1-10%[6]; Dizziness: ~1-5%; Hyperkalemia: ~1-3%[5]

Mechanism of Action

The fundamental difference between Rescinnamine and ACE inhibitors lies in their molecular targets and the physiological pathways they modulate.

Rescinnamine: The Catecholamine Depletor

Rescinnamine, an indole (B1671886) alkaloid derived from the Rauwolfia serpentina plant, functions by irreversibly blocking the vesicular monoamine transporter (VMAT).[7][8] This transporter is responsible for sequestering monoamine neurotransmitters—specifically norepinephrine (B1679862), dopamine, and serotonin—into presynaptic storage vesicles. By inhibiting VMAT, Rescinnamine leads to the depletion of these neurotransmitters from nerve endings in both the central and peripheral nervous systems. The reduction of norepinephrine in sympathetic nerve terminals results in decreased sympathetic outflow, leading to vasodilation, a slower heart rate, and reduced cardiac output, which collectively lower blood pressure.

Mechanism of action of Rescinnamine.

ACE Inhibitors: Targeting the Renin-Angiotensin-Aldosterone System

Modern ACE inhibitors act on a well-defined enzymatic pathway: the Renin-Angiotensin-Aldosterone System (RAAS).[9][10][11] This system plays a crucial role in regulating blood pressure and fluid balance. ACE inhibitors block the angiotensin-converting enzyme, which is responsible for the conversion of angiotensin I to the potent vasoconstrictor, angiotensin II. By inhibiting the production of angiotensin II, ACE inhibitors lead to vasodilation, reduced aldosterone (B195564) secretion (which decreases sodium and water retention), and a subsequent lowering of blood pressure.[9][12] Furthermore, ACE is also involved in the breakdown of bradykinin (B550075), a vasodilator. Inhibition of ACE leads to an increase in bradykinin levels, which further contributes to the blood pressure-lowering effect.[9]

The Renin-Angiotensin-Aldosterone System and the action of ACE inhibitors.

Experimental Protocols

Due to the historical context of Rescinnamine's use, the experimental protocols from its clinical trials are not as standardized as modern studies.

Rescinnamine: Historical Clinical Trial Methodology (circa 1950s-1960s)

A typical clinical trial for Rescinnamine during its peak usage would have involved the following general methodology:

• Study Design: Often open-label or single-blinded studies. Placebo controls were used, but blinding of investigators was not always a standard practice.

• Patient Population: Patients with essential hypertension, with varying degrees of severity. Exclusion criteria were less rigorously defined than in modern trials.

• Dosage: Rescinnamine was typically administered orally, with doses ranging from 0.25 mg to 0.5 mg daily. Dosage adjustments were based on clinical response and tolerance.

• Outcome Measures: The primary outcome was the reduction in systolic and diastolic blood pressure, measured in a clinical setting using a sphygmomanometer. Side effects were generally recorded as observed by the clinician or reported by the patient, without the use of standardized questionnaires.

• Data Analysis: Statistical analysis was often less sophisticated than modern methods, with a focus on descriptive statistics and simple comparisons.

Modern ACE Inhibitors: Standardized Clinical Trial Methodology

Clinical trials for modern ACE inhibitors adhere to stringent, internationally recognized guidelines:

• Study Design: Double-blind, randomized, placebo-controlled, or active-comparator controlled trials are the gold standard.

• Patient Population: Well-defined patient populations with specific inclusion and exclusion criteria (e.g., age, baseline blood pressure, comorbidities).

• Dosage: Fixed-dose or dose-titration regimens are clearly defined in the protocol.

• Outcome Measures: Primary endpoints are typically the change from baseline in seated systolic and diastolic blood pressure. Secondary endpoints may include 24-hour ambulatory blood pressure monitoring, cardiovascular events, and mortality. Adverse events are systematically collected and coded using standardized dictionaries like MedDRA.

• Data Analysis: Sophisticated statistical methods are employed to analyze the data, including intention-to-treat analysis and adjustments for confounding factors.

Comparative Workflow: A Hypothetical Head-to-Head Trial

To directly compare the efficacy and safety of Rescinnamine and a modern ACE inhibitor, a hypothetical clinical trial would follow a rigorous, modern protocol. The following diagram illustrates such a workflow.

Hypothetical clinical trial workflow.

Conclusion

The comparison between Rescinnamine and modern ACE inhibitors encapsulates the significant progress made in antihypertensive therapy. Rescinnamine, with its non-specific mechanism of catecholamine depletion, represented a valuable early tool in managing hypertension. However, its use was associated with a broad range of side effects, some of which could be severe.

In contrast, modern ACE inhibitors are the result of a targeted drug development approach, focusing on a specific and well-understood physiological pathway. This has led to a class of drugs with a more favorable efficacy and safety profile, making them a cornerstone of current hypertension management. For researchers and drug development professionals, this head-to-head comparison underscores the importance of understanding molecular mechanisms to design safer and more effective therapies. The evolution from the broadsword of Rescinnamine to the scalpel of ACE inhibitors serves as a powerful illustration of the advancements in pharmacological science.

References

• 1. Large prospective study of ramipril in patients with hypertension. CARE Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mims.com [mims.com]
• 3. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. my.clevelandclinic.org [my.clevelandclinic.org]
• 5. mdpi.com [mdpi.com]
• 6. Angiotensin-Converting Enzyme Inhibitors (ACEI) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Lisinopril. A review of its pharmacology and clinical efficacy in elderly patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. news-medical.net [news-medical.net]
• 10. Khan Academy [khanacademy.org]
• 11. researchgate.net [researchgate.net]
• 12. teachmephysiology.com [teachmephysiology.com]

Reproducibility of Rescinnamine's Effects Across Different Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effects of rescinnamine (B1680530), an indole (B1671886) alkaloid with known antihypertensive properties, on various cancer cell lines. The focus is on its burgeoning role as a potential anti-cancer agent, specifically through the induction of apoptosis. This document summarizes available data on its efficacy, details the experimental protocols used for its evaluation, and visualizes the key signaling pathway involved in its mechanism of action.

Quantitative Analysis of Rescinnamine's Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. In the context of cancer research, it represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro.

Cell Line	Cancer Type	MSH2 Status	Rescinnamine IC50 (µM)	Reference
HEC59	Endometrial Cancer	Deficient	Not explicitly stated, but experiments were conducted at 60 µM based on the IC50 value.[1]	[1]
HEC59+chr2	Endometrial Cancer	Proficient	Not explicitly stated, but experiments were conducted at 60 µM based on the IC50 value.[1]	[1]
A2780	Ovarian Cancer	Not specified	Data not available in the searched literature.
PC3	Prostate Cancer	Not specified	The cytotoxic effects were measured, but a specific IC50 value was not provided.[2][3]	[2][3]

Note: The MSH2 (MutS Homolog 2) protein is a key component of the DNA mismatch repair (MMR) system. Its status is crucial as rescinnamine's primary anti-cancer mechanism is reported to be MSH2-dependent.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the literature concerning the effects of rescinnamine on cancer cell lines.

Cell Viability and Cytotoxicity Assays (MTS/MTT)

To determine the effect of rescinnamine on cell viability and to calculate the IC50 values, the MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) or MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assays are commonly employed.[4][5][6][7][8] These colorimetric assays measure the metabolic activity of cells, which is proportional to the number of viable cells.

Principle: In viable cells, mitochondrial dehydrogenases reduce the tetrazolium salt (MTS or MTT) to a colored formazan (B1609692) product that can be quantified by measuring its absorbance.

Detailed Protocol (MTS Assay): [5][7]

• Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, the cell culture medium is replaced with fresh medium containing various concentrations of rescinnamine. Control wells with untreated cells and blank wells with medium only are also included.

• Incubation: The plate is incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTS Reagent Addition: Following the incubation period, the MTS reagent, often in combination with an electron coupling agent like phenazine (B1670421) ethosulfate (PES), is added to each well.

• Incubation with MTS: The plate is incubated for 1-4 hours at 37°C, protected from light.

• Absorbance Measurement: The absorbance of the formazan product is measured using a microplate reader at a wavelength of 490-500 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the cell viability against the log of the rescinnamine concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing the Mechanism of Action and Experimental Workflow

To better understand the processes involved in evaluating rescinnamine's effects, the following diagrams illustrate the key signaling pathway and a typical experimental workflow.

Caption: A flowchart of the experimental workflow for determining the IC50 of rescinnamine.

Caption: The signaling pathway of rescinnamine-induced MSH2-dependent apoptosis.

Discussion and Conclusion

The available evidence strongly suggests that rescinnamine's anti-cancer effects are, at least in part, mediated through the induction of MSH2-dependent apoptosis.[1][2][9][10][11] This mechanism is particularly noteworthy as it may offer a therapeutic avenue for cancers that are proficient in the MSH2 DNA mismatch repair pathway. The MSH2/MSH6-dependent cell death pathway is known to activate key apoptotic players such as caspase-3 and caspase-9.[9]

However, the reproducibility of rescinnamine's effects across different cell lines remains an area requiring further investigation. The lack of standardized, comparative data on its IC50 values in a panel of cancer cell lines, including those from different tissue origins such as ovarian (A2780) and prostate (PC3) cancer, makes a direct comparison of its efficacy challenging.

Future studies should aim to:

• Determine the IC50 values of rescinnamine in a broader panel of cancer cell lines with varying MSH2 status.

• Investigate the potential for off-target effects and MSH2-independent mechanisms of cell death.

• Explore the synergy of rescinnamine with conventional chemotherapeutic agents.

References

• 1. Parameters of Reserpine Analogs That Induce MSH2/MSH6-Dependent Cytotoxic Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.ekb.eg [journals.ekb.eg]
• 3. researchgate.net [researchgate.net]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 9. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Computational and synthetic studies towards improving rescinnamine as an inducer of MSH2-dependent apoptosis in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Therapeutic Indices of Rescinnamine and Reserpine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rescinnamine and Reserpine (B192253) are both indole (B1671886) alkaloids derived from the plant Rauwolfia serpentina. Historically, they have been utilized for their antihypertensive properties. This guide provides a comparative assessment of their therapeutic indices, drawing upon available experimental data. A key challenge in this comparison is the conflicting information regarding the precise mechanism of action of Rescinnamine and a notable lack of comprehensive toxicological data equivalent to that available for Reserpine.

Quantitative Data Summary

The therapeutic index (TI) of a drug is most commonly defined as the ratio of the median lethal dose (LD50) to the median effective dose (ED50). Due to a lack of publicly available, experimental LD50 and ED50 values for Rescinnamine, a direct calculation and comparison of its therapeutic index with that of Reserpine is not feasible. The following table summarizes the available quantitative data.

Parameter	Rescinnamine	Reserpine
Oral LD50 (Rat)	Data not available	420 mg/kg[1]
Probable Oral Lethal Dose (Human)	50 - 500 mg/kg[2]	Data not available
Typical Antihypertensive Dose (Human)	0.25 - 0.5 mg twice daily	0.05 - 0.25 mg daily[3][4]
Mechanism of Action	Conflicting reports: Angiotensin-Converting Enzyme (ACE) inhibitor[2][5][6][7] or Vesicular Monoamine Transporter (VMAT) inhibitor[2]	VMAT Inhibitor[4]

Experimental Protocols

A precise experimental protocol for determining the therapeutic index of a compound involves a series of dose-response studies to establish the ED50 and LD50.

Determining the Median Effective Dose (ED50)

The ED50 is the dose of a drug that produces a therapeutic effect in 50% of the population. For antihypertensive agents like Rescinnamine and Reserpine, this would be determined through clinical trials.

Protocol Outline:

• Patient Population: A cohort of patients with primary hypertension is recruited.

• Dose-Ranging Study: Patients are divided into groups and administered different doses of the drug. A placebo group is included for comparison.

• Endpoint Measurement: The primary endpoint is a clinically significant reduction in blood pressure (e.g., a target reduction in systolic and/or diastolic blood pressure).

• Data Analysis: The percentage of patients in each group achieving the desired therapeutic effect is plotted against the dose. A dose-response curve is generated, and the ED50 is calculated.

Determining the Median Lethal Dose (LD50)

The LD50 is the dose of a drug that is lethal to 50% of a test animal population. This is determined through preclinical animal studies.

Protocol Outline:

• Animal Model: A suitable animal model, typically rats or mice, is selected.

• Dose Administration: Graded doses of the drug are administered to different groups of animals, usually via the intended clinical route (e.g., oral).

• Observation Period: The animals are observed for a specified period (e.g., 14 days) for signs of toxicity and mortality.

• Data Analysis: The number of mortalities in each dose group is recorded. Statistical methods, such as probit analysis, are used to calculate the LD50.

Experimental workflow for determining the therapeutic index.

Mechanism of Action

Reserpine

The mechanism of action for Reserpine is well-established. It is an irreversible inhibitor of the Vesicular Monoamine Transporter 2 (VMAT2). VMAT2 is responsible for transporting monoamines, such as dopamine, norepinephrine, and serotonin, from the cytoplasm into synaptic vesicles in neurons. By inhibiting VMAT2, Reserpine leads to the depletion of these neurotransmitters, resulting in a decrease in sympathetic nervous system activity and a subsequent lowering of blood pressure.[4]

Signaling pathway of Reserpine via VMAT2 inhibition.

Rescinnamine

The mechanism of action for Rescinnamine is a subject of conflicting reports in scientific literature and databases.

• Angiotensin-Converting Enzyme (ACE) Inhibition: Several sources, including DrugBank and PubChem, classify Rescinnamine as an ACE inhibitor.[2][5][6][7] This mechanism would involve the inhibition of the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor, leading to vasodilation and reduced blood pressure.

• VMAT Inhibition: Conversely, some sources suggest that the pharmacological actions of Rescinnamine are "indistinguishable from those of reserpine," implying a similar mechanism of VMAT inhibition.[2] Furthermore, its structural similarity to Reserpine and its observed sedative effects are more consistent with VMAT inhibition than ACE inhibition.[6]

This discrepancy highlights the need for further research to definitively elucidate the primary mechanism of action of Rescinnamine.

Proposed signaling pathway of Rescinnamine as an ACE inhibitor.

Discussion and Conclusion

A direct and quantitative comparison of the therapeutic indices of Rescinnamine and Reserpine is hampered by the lack of experimental LD50 and ED50 data for Rescinnamine. While a probable human lethal dose for Rescinnamine is cited, its wide range and lack of experimental validation limit its utility for a precise therapeutic index calculation.

The conflicting reports on Rescinnamine's mechanism of action further complicate the comparison. If Rescinnamine acts primarily as an ACE inhibitor, its therapeutic and side-effect profiles would be expected to differ significantly from that of the VMAT inhibitor Reserpine. However, reports of its pharmacological similarity to Reserpine suggest that VMAT inhibition may be a primary or contributing mechanism.

Based on the available clinical data from early studies, both compounds demonstrate antihypertensive effects at low daily doses. Side-effect profiles for both drugs at therapeutic doses include sedation and bradycardia, though some reports suggest these may be less frequent and milder with Rescinnamine.[2]

• Unequivocally determine the primary mechanism of action of Rescinnamine.

• Establish experimental LD50 and ED50 values for Rescinnamine through appropriate preclinical and clinical studies.

Without this fundamental data, any assessment of the relative safety and efficacy of these two compounds remains qualitative and based on historical clinical observations.

References

• 1. Heart Failure with Preserved Ejection Fraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rescinnamine | C35H42N2O9 | CID 5280954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Blood pressure‐lowering efficacy of reserpine for primary hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Rescinnamine - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Rescinnamine

For Immediate Implementation: Essential Safety and Disposal Protocols for Rescinnamine

Rescinnamine, a potent indole (B1671886) alkaloid, demands meticulous handling to ensure the safety of laboratory personnel and the integrity of research. This guide provides essential, actionable information for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for minimizing exposure risk and ensuring compliant disposal of this hazardous compound.

Personal Protective Equipment (PPE): Your First Line of Defense

The use of appropriate Personal Protective Equipment (PPE) is non-negotiable when working with Rescinnamine. The following table summarizes the required PPE for various laboratory activities involving this compound. Double gloving is recommended to provide an additional layer of protection against potential contamination.

Activity	Body Protection	Hand Protection	Eye/Face Protection	Respiratory Protection
Standard Handling (in a certified chemical fume hood)	Lab coat	Double-gloved with chemical-resistant nitrile gloves (minimum 5-mil thickness for splash resistance)[1]	Safety glasses with side shields	Not generally required when handled within a certified chemical fume hood.
Procedures with Splash/Dust Hazard (e.g., weighing, preparing solutions)	Full-length lab coat or chemical-resistant apron	Double-gloved with chemical-resistant nitrile gloves (minimum 5-mil thickness for splash resistance)[1]	Chemical splash goggles and a face shield	A NIOSH-approved half-mask or full-facepiece respirator with organic vapor/acid gas cartridges combined with a particulate filter (P100) is recommended[2][3].
Emergency Response (e.g., large spill)	Chemical-resistant coveralls	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber) over nitrile gloves	Chemical splash goggles and a full-face shield	A full-facepiece respirator with organic vapor/acid gas cartridges and P100 particulate filters or a Self-Contained Breathing Apparatus (SCBA) is required.

Operational Plan: Step-by-Step Handling Procedures

General Handling Precautions:

• All work with Rescinnamine must be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Avoid the generation of dust and aerosols.

• "Wet bench" techniques are recommended for handling powdered Rescinnamine to reduce the risk of airborne particulates.

• An emergency shower and eyewash station must be readily accessible in the work area.

Step-by-Step Weighing and Solution Preparation Protocol:

• Preparation: Don all required PPE as specified in the table above for procedures with a splash/dust hazard.

• Work Surface: Cover the work surface within the chemical fume hood with absorbent, plastic-backed paper.

• Weighing: Carefully weigh the desired amount of Rescinnamine powder on a tared weigh boat. Use a spatula to gently transfer the powder.

• Solubilization: Slowly add the desired solvent to the powder in a suitable container. Gently swirl to dissolve. Avoid vigorous shaking which can create aerosols.

• Cleanup: After use, decontaminate the spatula and any other reusable equipment. Dispose of the weigh boat and any other disposable materials as hazardous waste.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Remove outer gloves first, followed by the lab coat, face shield, and goggles. Remove inner gloves last. Wash hands thoroughly with soap and water.

Emergency Response: Spill Management

In the event of a Rescinnamine spill, immediate and decisive action is crucial to contain the contamination and protect personnel. The following workflow outlines the necessary steps.

Caption: Workflow for responding to a Rescinnamine spill.

Detailed Spill Cleanup Protocol:

• Evacuate and Secure: Immediately alert others and evacuate the area. Restrict access to the spill site.

• Don PPE: Put on the appropriate PPE for emergency response, including a respirator.

• Containment: For liquid spills, surround the area with absorbent pads. For solid spills, gently cover the powder with a damp paper towel to avoid creating dust.

• Collection: Use forceps or a scoop to collect the absorbed material and any contaminated debris. Place everything into a clearly labeled, sealable hazardous waste container.

• Decontamination: Clean the spill area with a detergent solution, followed by a 10% bleach solution, and then a 1% sodium thiosulfate (B1220275) solution to neutralize the bleach.[4] Allow for adequate contact time for each cleaning agent. For equipment that cannot be treated with bleach, wipe down with 70% ethanol.

• Final Cleaning: Rinse the area with water.

• Waste Disposal: All contaminated materials, including PPE, must be disposed of as hazardous chemical waste.

Disposal Plan: Ensuring Compliant Waste Management

All Rescinnamine waste, including unused product, contaminated labware, and PPE, is considered hazardous pharmaceutical waste and must be managed in accordance with EPA regulations.[5][6][7]

Step-by-Step Disposal Protocol:

• Segregation: Collect all Rescinnamine-contaminated waste in a dedicated, clearly labeled, and sealed hazardous waste container. Do not mix with other waste streams.

• Container Requirements: The waste container must be in good condition, compatible with the chemical waste, and kept closed except when adding waste.[8]

• Labeling: The container must be labeled with the words "Hazardous Waste - Pharmaceuticals" and include the full chemical name "Rescinnamine".

• Storage: Store the hazardous waste container in a designated, secure area away from incompatible materials.

• Pickup and Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. A hazardous waste manifest will be required for off-site transportation.

• Empty Containers: To be considered non-hazardous, empty containers must be triple-rinsed. The first rinseate must be collected and disposed of as hazardous waste. For containers that held highly toxic substances like Rescinnamine, it is best practice to collect all three rinsates as hazardous waste.[8]

By strictly adhering to these safety and logistical protocols, you can significantly mitigate the risks associated with handling Rescinnamine, ensuring a safe and compliant research environment.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. osha.gov [osha.gov]
• 7. epa.gov [epa.gov]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]